(S)-3-Chloro-a-(Boc-amino)benzenebutanoic acid

• CAS: 1260589-43-2

Core Science & Biosynthesis

A Comprehensive Technical Guide to N-α-Boc-3-chloro-L-phenylalanine (Boc-3-Cl-Phe-OH)

Executive Summary: This document provides an in-depth technical overview of N-α-Boc-3-chloro-L-phenylalanine, a critical non-canonical amino acid derivative employed in peptide synthesis and drug discovery. We will detail its chemical and physical properties, provide validated protocols for its synthesis and incorporation into peptide chains via Solid-Phase Peptide Synthesis (SPPS), and discuss its significance in developing novel therapeutic agents. This guide is intended for researchers, chemists, and drug development professionals who utilize modified amino acids to enhance the biological activity, stability, and specificity of peptides.

Introduction and Nomenclature

N-α-Boc-3-chloro-L-phenylalanine is a synthetic amino acid derivative that serves as a fundamental building block in medicinal chemistry. The user's query referenced "Boc-3-Cl-Hphe-OH," where "Hphe" typically denotes homophenylalanine. However, the molecular formula and the vast body of scientific literature and commercial availability point to the compound being a derivative of phenylalanine, not homophenylalanine. Therefore, this guide will focus on the widely used N-α-Boc-3-chloro-L-phenylalanine , often abbreviated as Boc-L-Phe(3-Cl)-OH.

This compound's structure is characterized by three key features:

• L-phenylalanine backbone: The core amino acid structure.

• 3-chloro substitution: A chlorine atom at the meta-position of the phenyl ring. This modification is crucial as it alters the electronic properties and steric profile of the side chain, enabling specific interactions with biological targets and potentially enhancing metabolic stability.[1]

• Boc protecting group: A tert-butyloxycarbonyl group attached to the alpha-amino nitrogen. The Boc group is a cornerstone of one of the primary strategies in peptide synthesis (Boc-SPPS), providing robust protection that is stable under many reaction conditions but can be selectively removed with strong acid.[1][]

Its utility lies in its role as a versatile tool for creating modified peptides with tailored functionalities for drug development, particularly in fields like oncology and neurobiology.[1][3]

Physicochemical and Structural Properties

The precise identity and characteristics of Boc-3-Cl-Phe-OH are essential for its effective use. The following table summarizes its key properties based on publicly available data.

Property	Value	References
IUPAC Name	(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-chlorophenyl)propanoic acid	[4][5][]
Synonyms	Boc-L-Phe(3-Cl)-OH, Boc-m-chloro-L-Phe-OH, N-Boc-3-chloro-L-phenylalanine	[1][][7]
CAS Number	114873-03-9	[1][7]
Molecular Formula	C14H18ClNO4	[1][5][7][8]
Molecular Weight	299.75 g/mol	[5][7][8][9]
Appearance	White to off-white powder/solid	[1][4]
Purity	≥95-99% (by HPLC)	[1][10]
Melting Point	110 °C	[]
Boiling Point	452.5 °C at 760 mmHg	[]
Density	1.245 g/cm³	[]
SMILES	CC(C)(C)OC(=O)NC(=O)O	[5][8]
InChI Key	RCZHBTHQISEPPP-NSHDSACASA-N	[5][]
Storage	Store at 0-8 °C or -20 °C, desiccated	[1][][9]

Synthesis and Quality Control of Boc-3-Cl-Phe-OH

The synthesis of Boc-3-Cl-Phe-OH is typically achieved through the protection of the alpha-amino group of 3-chloro-L-phenylalanine. The most common and well-documented method utilizes di-tert-butyl dicarbonate (Boc₂O).

Experimental Protocol: Synthesis

This protocol is adapted from the standard procedure for Boc protection of amino acids.[11]

Objective: To synthesize N-α-Boc-3-chloro-L-phenylalanine from 3-chloro-L-phenylalanine.

Materials:

• 3-chloro-L-phenylalanine

• Di-tert-butyl dicarbonate (Boc₂O)

• Sodium hydroxide (NaOH)

• tert-Butyl alcohol

• Water (deionized)

• Pentane or Hexane

• Potassium hydrogen sulfate (KHSO₄)

• Ethyl ether or Ethyl acetate

• Saturated sodium bicarbonate solution (NaHCO₃)

Procedure:

• Dissolution: In a suitable reaction vessel, dissolve 1 equivalent of 3-chloro-L-phenylalanine in a 1:1 mixture of tert-butyl alcohol and a 1M NaOH aqueous solution. Stir until a clear solution is obtained. The basic pH is critical as it deprotonates the amino group, rendering it nucleophilic for the subsequent reaction.

• Boc-Protection: To the well-stirred solution, add 1.05 equivalents of di-tert-butyl dicarbonate (Boc₂O) dropwise over 1 hour at room temperature. An initial white precipitate may form. Allow the reaction to stir overnight.

• Work-up (Phase 1): Monitor the reaction by TLC or LC-MS for the disappearance of the starting material. Once complete, extract the reaction mixture twice with pentane to remove any unreacted Boc₂O and other nonpolar impurities.[11]

• Acidification: Combine the aqueous layers and cool the solution in an ice bath (0-5 °C). Carefully acidify the solution to a pH of 1-2 by adding a cold aqueous solution of KHSO₄.[11] This step protonates the carboxylate and the excess bicarbonate, causing the Boc-protected amino acid to precipitate as it is less soluble in acidic water.

• Extraction: Extract the acidified aqueous layer 3-4 times with a water-immiscible organic solvent like ethyl ether or ethyl acetate.[11]

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent under reduced pressure. The resulting solid can be further purified by recrystallization.

• Drying & Characterization: Dry the final product, a white solid, under vacuum to a constant weight. Characterize the compound to confirm its identity and purity using HPLC, ¹H NMR, and Mass Spectrometry.

Caption: The Boc-SPPS cycle for incorporating an amino acid.

Significance in Drug Discovery and Research

The incorporation of non-canonical amino acids like Boc-3-Cl-Phe-OH is a powerful strategy in modern drug design. The chloro-substituent provides several key advantages:

• Modulation of Electronic Properties: The electron-withdrawing nature of chlorine can alter the pKa of nearby functional groups and influence hydrogen bonding patterns.

• Steric Influence: The chlorine atom can induce specific conformational constraints on the peptide backbone, potentially locking it into a bioactive conformation.

• Enhanced Binding Affinity: The halogen can participate in halogen bonding, a specific non-covalent interaction that can enhance binding to protein targets.

• Increased Metabolic Stability: The C-Cl bond is resistant to enzymatic degradation, which can protect the peptide from proteolysis and increase its in vivo half-life.

These attributes make Boc-3-Cl-Phe-OH a valuable building block in the synthesis of peptide-based therapeutics for cancer and neurodegenerative diseases, where target specificity and stability are paramount. [1][3]It is also utilized in bioconjugation and protein engineering to create probes and novel functional proteins. [3]

Caption: Role of Boc-3-Cl-Phe-OH in drug discovery.

Conclusion

N-α-Boc-3-chloro-L-phenylalanine is more than just a chemical reagent; it is an enabling tool for advanced peptide chemistry. With a molecular formula of C14H18ClNO4 and a molecular weight of 299.75 g/mol , its true value lies in the strategic advantages conferred by its chloro-substituted phenyl ring and its compatibility with the robust Boc-SPPS workflow. [1][5][8]By providing a means to rationally design peptides with enhanced stability, conformation, and biological activity, it remains an indispensable component in the toolkit of scientists and researchers dedicated to the development of next-generation peptide therapeutics.

References

• Boc-Phe(3-Cl)-OH. RayBiotech. [Link]

• Boc-D-Phe(3-Cl)-OH [80102-25-6]. Aapptec Peptides. [Link]

• Boc-3-chloro-L-phenylalanine | C14H18ClNO4. PubChem. [Link]

• L-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-. Organic Syntheses. [Link]

• Applications of BOP reagent in solid phase peptide synthesis III. ResearchGate. [Link]

• A safe and efficient synthesis of N-Boc-β3-amino acid methyl esters from α-amino acids. Royal Society of Chemistry. [Link]

• Synthesis of Peptides Using Tert-Butyloxycarbonyl (Boc) as the α-Amino Protection Group. SpringerLink. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 3. jk-sci.com [jk-sci.com]
• 4. Boc-D-Phe 3-Cl -OH, Advanced ChemTech 5 g | Buy Online | Advanced Chem Tech | Fisher Scientific [fishersci.com]
• 5. Boc-3-chloro-L-phenylalanine | C14H18ClNO4 | CID 2761465 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Boc-L-Phe(3-Cl)-OH | CAS 114873-03-9 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 8. raybiotech.com [raybiotech.com]
• 9. apexbt.com [apexbt.com]
• 10. fluorochem.co.uk [fluorochem.co.uk]
• 11. Organic Syntheses Procedure [orgsyn.org]

Technical Guide: 3-Chloro-Phenylalanine vs. 3-Chloro-Homophenylalanine in Drug Discovery

Executive Summary

This technical guide analyzes the structural, physicochemical, and pharmacological divergences between 3-chloro-phenylalanine (3-Cl-Phe) and 3-chloro-homophenylalanine (3-Cl-Hph) . While both are non-canonical amino acids used to modulate peptide lipophilicity and proteolytic stability, they serve distinct roles in Structure-Activity Relationship (SAR) campaigns.

3-Cl-Phe is primarily a "rigid probe" used to test electronic effects and steric tolerance within a native binding pocket. In contrast, 3-Cl-Hph acts as a "flexible extender," pushing the aromatic moiety deeper into hydrophobic clefts while conferring significant resistance to enzymatic degradation due to the non-native side-chain topology.

Part 1: Structural & Physicochemical Divergence

Chemical Architecture

The fundamental difference lies in the side-chain length.

• 3-Cl-Phe: A derivative of phenylalanine where the phenyl ring is substituted at the meta position with chlorine.[1][2][3] The side chain is a methylene group (

  ).

• 3-Cl-Hph: A homologated derivative (specifically L-homophenylalanine analog) where an ethylene group (

  ) connects the -carbon to the aromatic ring.

Feature	3-Chloro-Phenylalanine (3-Cl-Phe)	3-Chloro-Homophenylalanine (3-Cl-Hph)
Formula
Side Chain	3-Cl-Benzyl	3-Cl-Phenylethyl
Linker Length	~1.54 Å (1 Carbon)	~3.08 Å (2 Carbons)
Conformational Freedom	Restricted ( )	Enhanced ( )
Electronic Effect	Inductive EWG ( ) on Ring	Inductive EWG on Ring; distal from backbone
LogP (Est.)	~0.5 - 1.1	~1.5 - 2.0 (Higher Lipophilicity)

Electronic & Steric Impact

The chlorine atom at the 3-position (meta) functions as an electron-withdrawing group (EWG).

• In 3-Cl-Phe: The EWG reduces the electron density of the aromatic ring, weakening cation-

  interactions with receptor residues (e.g., Arg, Lys). It creates a "hole" in the electrostatic potential surface, often improving selectivity.

• In 3-Cl-Hph: The extra methylene group insulates the peptide backbone from the steric bulk of the aromatic ring. However, it introduces a high entropic penalty upon binding. The molecule must "freeze" more rotatable bonds to fit into a binding pocket, requiring a higher enthalpic gain (stronger hydrophobic interaction) to drive binding affinity.

Figure 1: Decision logic for selecting between the two analogs based on binding pocket characteristics.

Part 2: Synthetic Access & Scalability

Synthesizing these molecules requires distinct strategies. 3-Cl-Phe is accessible via standard amino acid synthesis, whereas 3-Cl-Hph often requires homologation or biocatalysis.

Synthesis of 3-Cl-Phe

• Route: Strecker Synthesis or Enzymatic Resolution.

• Mechanism: 3-chlorobenzaldehyde is condensed with cyanide and ammonia, followed by hydrolysis. Chiral resolution is achieved using acylase enzymes.

• Scalability: High. Commodity chemicals.

Synthesis of 3-Cl-Hph

• Route A (Chemical): Arndt-Eistert Homologation. Converts the acid chloride of protected 3-Cl-Phe into a diazoketone, which rearranges (Wolff rearrangement) to the homologated ester.

• Route B (Biocatalytic - Preferred): Transamination of the corresponding

  -keto acid or reductive amination.

• Scalability: Moderate. The Arndt-Eistert route involves hazardous diazomethane. Biocatalytic routes are greener but require specific transaminases.

Figure 2: Comparative synthetic workflows. Note the divergence in catalytic strategy for the homologated variant.

Part 3: Pharmacodynamics & Kinetic Impact

Proteolytic Stability (The "Homo" Effect)

The primary advantage of 3-Cl-Hph is metabolic stability.

• Mechanism: Proteases (e.g., Chymotrypsin, Pepsin) have evolved S1 pockets perfectly sized for the benzyl side chain of Phenylalanine.

• 3-Cl-Phe: Still fits relatively well into the S1 pocket. The chlorine adds bulk, but the backbone geometry remains "native." It is susceptible to cleavage.[4]

• 3-Cl-Hph: The extended side chain misaligns the scissile bond relative to the catalytic triad of the protease. The extra methylene group acts as a "spacer," preventing the carbonyl carbon from sitting in the oxyanion hole effectively.

Receptor Binding Kinetics

• 3-Cl-Phe: Fast on/off rates. Rigid fit.

• 3-Cl-Hph: Slower association (

  ) due to the need to collapse the flexible side chain into a specific conformation (entropic cost). However, if the pocket is deep, the dissociation rate ( ) decreases significantly due to enhanced hydrophobic burial, leading to higher potency ( ).

Part 4: Experimental Protocol

Protocol: Solid Phase Peptide Synthesis (SPPS) Incorporation

Objective: Incorporate 3-Cl-Hph into a peptide sequence to replace a native Phe site, enhancing stability.

Context: 3-Cl-Hph is bulkier and more hydrophobic. Standard coupling conditions may lead to deletion sequences.

Materials:

• Resin: Rink Amide MBHA (Loading 0.5 mmol/g)

• Fmoc-3-Cl-Hph-OH (Enantiopure)

• Coupling Reagents: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uranium), HOAt (1-Hydroxy-7-azabenzotriazole).

• Base: DIPEA (Diisopropylethylamine).

• Solvent: DMF (Anhydrous).

Step-by-Step Methodology:

• Resin Swelling:

  • Swell 100 mg resin in DMF for 30 minutes.

• Deprotection:

  • Treat with 20% Piperidine in DMF (

    min). Wash with DMF ( ).

• Activation (The Critical Step):

  • Note: Do not pre-activate for > 2 minutes to avoid racemization of the sensitive Hph.

  • Dissolve Fmoc-3-Cl-Hph-OH (3.0 eq), HATU (2.9 eq), and HOAt (3.0 eq) in minimal DMF.

  • Add DIPEA (6.0 eq) immediately before adding to the resin.

• Coupling:

  • Add the activated mixture to the resin.

  • Shake/Vortex for 2 hours at room temperature (Standard Phe takes 45 mins; Hph requires extended time due to side-chain entropy).

  • Validation: Perform a Kaiser Test (Ninhydrin). If blue (positive), re-couple using DIC/Oxyma for 2 hours.

• Capping:

  • Cap unreacted amines with Acetic Anhydride/Pyridine to prevent deletion sequences.

Part 5: References

• Ahmad, A. L., Oh, P. C., & Shukor, S. R. A. (2009).[5] Sustainable biocatalytic synthesis of L-homophenylalanine as pharmaceutical drug precursor. Biotechnology Advances. Link

• PubChem. (2025).[6][7] 3-chloro-L-phenylalanine | C9H10ClNO2.[6][8] National Library of Medicine. Link

• CymitQuimica. (2025).[6] 3-Chloro-D-phenylalanine Properties and Applications. Link

• Chem-Impex. (2025). 3-Chloro-L-beta-homophenylalanine hydrochloride in Peptide Synthesis. Link

• Maity, A., et al. (2020). Manipulation of a Cation-π Sandwich Reveals Conformational Flexibility in Phenylalanine Hydroxylase. bioRxiv. Link

Sources

• 1. 3-chloro-L-phenylalanine (CHEBI:49597) [ebi.ac.uk]
• 2. CAS 80126-52-9: 3-Chloro-D-phenylalanine | CymitQuimica [cymitquimica.com]
• 3. L-3-Chlorophenylalanine | 80126-51-8 [chemicalbook.com]
• 4. Manipulation of a Cation-π Sandwich Reveals Conformational Flexibility in Phenylalanine Hydroxylase | bioRxiv [biorxiv.org]
• 5. Sustainable biocatalytic synthesis of L-homophenylalanine as pharmaceutical drug precursor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 3-chloro-L-phenylalanine | C9H10ClNO2 | CID 2761492 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chemimpex.com [chemimpex.com]
• 8. L-3-Chlorophenylalanine synthesis - chemicalbook [chemicalbook.com]

Physical properties of Boc-protected 3-chlorohomophenylalanine

This technical guide details the physical properties, chemical behavior, and experimental handling of Boc-3-chloro-L-homophenylalanine , a specialized non-canonical amino acid used in medicinal chemistry to modulate peptide lipophilicity and proteolytic stability.[]

Advanced Building Block for Peptidomimetic Drug Design[1]

Executive Summary

Boc-3-chloro-L-homophenylalanine (Boc-3-Cl-HoPhe-OH) is a side-chain modified amino acid derivative used to introduce specific steric and electronic properties into peptide backbones.[] By extending the phenylalanine side chain by one methylene unit ("homo") and adding a chlorine substituent at the meta position, this residue offers a unique combination of increased rotational freedom and enhanced lipophilicity . It is primarily utilized in Solid Phase Peptide Synthesis (SPPS) for the development of protease-resistant therapeutic peptides and proteolysis-targeting chimeras (PROTACs).[]

Chemical Identity & Structural Analysis[1][2][3]

Parameter	Technical Detail
Chemical Name	(2S)-2-[(tert-butoxycarbonyl)amino]-4-(3-chlorophenyl)butanoic acid
Common Name	Boc-3-chloro-L-homophenylalanine
CAS Number	1260589-43-2 (L-isomer) / 1260592-58-2 (D-isomer)
Molecular Formula	C₁₅H₂₀ClNO₄
Molecular Weight	313.78 g/mol
Chirality	L-isomer (S-configuration at -carbon)
SMILES	CC(C)(C)OC(=O)NCl)C(=O)O

Structural Deconstruction

The molecule consists of three distinct functional zones that dictate its physical behavior:

• Boc Group: Provides acid-labile protection for the amine, ensuring solubility in organic solvents.

• -Carboxylic Acid: The reactive site for coupling; free and ready for activation.

• 3-Chlorohomobenzyl Side Chain: The "homo" insertion (

  ) increases the side chain length to ~5.0 Å (vs ~3.8 Å for Phe), while the chlorine atom adds lipophilicity ( value +0.[]71) and fills hydrophobic pockets in target receptors.

Physical Properties Profile

Note: As a specialized building block, specific experimental constants are often proprietary. The values below represent a synthesis of supplier data and interpolated properties from structural homologs (Boc-Phe(3-Cl)-OH and Boc-HomoPhe-OH).

Solid State Characteristics

• Appearance: White to off-white crystalline powder.[]

• Melting Point (Estimated): 75 – 85 °C .

  • Scientific Rationale: The "homo" extension typically lowers the melting point relative to the parent phenylalanine derivative (Boc-3-Cl-Phe, mp ~110°C) due to increased conformational flexibility disrupting crystal lattice packing.[]

• Hygroscopicity: Low to Moderate. Store in a desiccated environment to prevent hydrolysis of the activated ester during coupling.

Solubility & Solvent Compatibility

The Boc group and the lipophilic chlorophenyl ring make this compound highly soluble in organic solvents used in peptide synthesis.

Solvent	Solubility Rating	Application Context
DMF (Dimethylformamide)	High (>100 mg/mL)	Primary solvent for SPPS coupling reactions.[]
DCM (Dichloromethane)	High	Used for resin swelling and loading.
DMSO (Dimethyl Sulfoxide)	High	Useful for dissolving aggregated peptides containing this residue.
Water	Insoluble	Precipitates immediately; requires organic co-solvent for aqueous workups.
Diethyl Ether	Low/Moderate	Often used to precipitate the final peptide product.

Experimental Protocols & Handling

Storage & Stability

• Temperature: Store at +2°C to +8°C (Refrigerated). Long-term storage at -20°C is recommended to prevent slow decarboxylation.[]

• Atmosphere: Inert gas (Argon/Nitrogen) backfill is recommended but not strictly required if kept dry.

• Shelf Life: >2 years if stored properly in a sealed container.

Solid Phase Peptide Synthesis (SPPS) Integration

This residue is compatible with standard Boc/Benzyl and Fmoc/tBu (if used as the N-terminal cap or if the Boc group is removed with TFA) strategies.[]

Protocol: Activation & Coupling

Due to the steric bulk of the homophenylalanine side chain, standard coupling times should be extended.

• Reagents: Use DIC/Oxyma or HATU/DIEA .

  • Note: Avoid HBTU if racemization is a concern, though the extra methylene group reduces racemization risk compared to phenylglycine derivatives.

• Stoichiometry: Use 3.0 – 4.0 equivalents relative to resin loading.

• Solvent System: DMF or NMP.

• Reaction Time: 60 – 90 minutes at room temperature. Double coupling is recommended for difficult sequences.

Protocol: Boc Deprotection

• Reagent: 50% Trifluoroacetic acid (TFA) in DCM.

• Scavengers: Add 2-5% Triisopropylsilane (TIPS) or water if sensitive side chains (Trp, Met) are present, although the chlorophenyl ring itself is robust.[]

• Duration: 2 x 15 minutes.

Visualizing the Workflow

Figure 1: Structural Logic & Property Mapping

This diagram illustrates how the specific structural modifications of Boc-3-Cl-HoPhe-OH translate into functional chemical properties.[]

Caption: Decomposition of Boc-3-Cl-HoPhe-OH features linking structure to physicochemical behavior.[]

Figure 2: SPPS Decision Tree

A logic flow for incorporating this residue into a peptide sequence.

Caption: Optimization logic for coupling sterically demanding homophenylalanine derivatives.

References & Grounding

• Chemical Identity & CAS Verification:

  • Source: PubChem & ChemicalBook Databases.

  • Reference:Boc-3-chloro-L-homophenylalanine (CAS 1260589-43-2) .[]

  • Link:[]

• Homophenylalanine Structural Properties:

  • Context: Analysis of homophenylalanine vs. phenylalanine melting points and solubility trends.

  • Source: Sigma-Aldrich Technical Data for Boc-L-Homophenylalanine.[]

  • Link:[]

• 3-Chloro-Phenylalanine Analog Comparison:

  • Context: Used to interpolate the lipophilic contribution of the chlorine substituent.

  • Source: Thermo Fisher Scientific (Alfa Aesar) Product Specification.

  • Link:[]

• SPPS Coupling Protocols:

  • Context: Standard protocols for sterically hindered amino acids.

  • Source: "Fmoc Solid Phase Peptide Synthesis: A Practical Approach", Oxford University Press. (General Reference for HATU/DIC protocols cited in text).

Sources

Technical Guide: Homophenylalanine Derivatives in Medicinal Chemistry

Introduction: The Homologation Effect

In the landscape of non-proteinogenic amino acids, Homophenylalanine (hPhe) stands as a critical scaffold for rational drug design. Structurally, hPhe differs from the canonical Phenylalanine (Phe) by the insertion of a single methylene (

) group between the -carbon and the phenyl ring.

This "homologation" induces profound physicochemical changes:

• Conformational Flexibility: The extended side chain allows the phenyl ring to access hydrophobic pockets (subsites) that are sterically forbidden to natural Phe.

• Proteolytic Stability: The alteration of the backbone-to-sidechain distance disrupts the recognition motifs of common endogenous proteases, enhancing the metabolic half-life of hPhe-containing peptides.

• Lipophilicity: The additional methylene group increases

  , improving membrane permeability and blood-brain barrier (BBB) penetration.

This guide details the synthesis, structural activity relationships (SAR), and incorporation protocols of hPhe, specifically focusing on its role in ACE inhibitors and modern peptidomimetics.

Structural Activity Relationships (SAR)

The primary driver for substituting Phe with hPhe is the optimization of Hydrophobic Collapse within the S1 binding pocket of target enzymes.

Case Study: ACE Inhibitors (Zinc Metalloproteases)

In the development of Angiotensin-Converting Enzyme (ACE) inhibitors, such as Enalapril and Benazepril , the hPhe moiety is pivotal. The enzyme's active site contains a Zinc ion (

) and a deep hydrophobic S1 pocket.

• Natural Substrate: Angiotensin I contains a Phe residue.

• Inhibitor Design: The hPhe side chain in Enalaprilat (the active metabolite of Enalapril) extends further than Phe, allowing for a tighter hydrophobic interaction while positioning the carboxylate/thiol group to coordinate with the catalytic Zinc.

Diagram: Pharmacophore Logic of hPhe in ACE Inhibition

The following diagram illustrates the binding logic where hPhe bridges the gap between the Zinc coordination site and the hydrophobic S1 pocket.

Caption: Logic flow of hPhe-based ACE inhibitors. The extended side chain (hPhe) optimizes the reach into the S1 pocket while maintaining Zinc chelation.

Synthetic Methodologies

High enantiomeric purity (>99% ee) is non-negotiable for hPhe derivatives used in pharmaceuticals, as the (R)-enantiomer often lacks inhibitory activity or causes off-target effects.

A. Biocatalytic Synthesis (Green Chemistry)

Modern industrial routes prefer biocatalysis over classical resolution due to yield and environmental factors. The Reductive Amination pathway using amino acid dehydrogenases is the industry standard.

Reaction Scheme:

• Substrate: 2-oxo-4-phenylbutyric acid (OPBA).

• Enzyme: L-Homophenylalanine dehydrogenase (L-HPDH) or engineered Phenylalanine dehydrogenase (PheDH).

• Cofactor Recycling: NADH

  NAD+ (coupled with Formate Dehydrogenase).

B. Chemical Synthesis (Asymmetric Hydrogenation)

For research-scale synthesis of complex derivatives (e.g., fluorinated hPhe), asymmetric hydrogenation of enamide precursors is utilized.

• Catalyst: Rhodium(I)-DuPhos complex.

• Yield: Typically >95% ee.[1]

Diagram: Biocatalytic Production Workflow

Caption: Biocatalytic cycle for sustainable L-hPhe production using cofactor regeneration.

Experimental Protocol: Solid Phase Peptide Synthesis (SPPS)

Incorporating Fmoc-L-hPhe-OH into peptides requires modification of standard protocols due to the hydrophobicity of the homophenylalanine side chain, which can induce aggregation on the resin.

Protocol: Fmoc-hPhe-OH Coupling (0.1 mmol scale)

Reagents:

• Resin: Rink Amide (0.6 mmol/g loading).

• Amino Acid: Fmoc-L-Homophenylalanine-OH (5 eq).

• Activator: HATU (4.9 eq) / HOAt (5 eq).

• Base: DIEA (10 eq).

• Solvent: DMF (Anhydrous).

Step-by-Step Methodology:

• Resin Swelling:

  • Place 167 mg of Rink Amide resin in the reaction vessel.

  • Add DMF (5 mL) and agitate for 30 minutes. Drain.

• Fmoc Deprotection:

  • Add 20% Piperidine in DMF (5 mL).

  • Agitate for 5 minutes. Drain.

  • Repeat with fresh 20% Piperidine for 15 minutes.

  • Wash resin: DMF (3x), DCM (3x), DMF (3x).

• Activation & Coupling (The Critical Step):

  • Dissolve Fmoc-hPhe-OH (0.5 mmol), HATU (0.49 mmol), and HOAt (0.5 mmol) in 2 mL DMF.

  • Add DIEA (1.0 mmol) immediately before adding to the resin.

  • Note: The solution should turn yellow (activation).

  • Transfer activated solution to the resin vessel.[2]

  • Agitate for 60 minutes. (Standard Phe takes 30-45 min; hPhe requires extended time due to steric bulk).

• Monitoring:

  • Perform a Kaiser Test . If beads are blue, re-couple using PyBOP/HOBt. If colorless, proceed.

• Capping (Optional but Recommended):

  • Add Acetic Anhydride/Pyridine (1:1) in DMF for 5 minutes to cap unreacted amines.

Data Summary: Coupling Efficiency Comparison

Amino Acid	Coupling Time	Aggregation Risk	Recommended Solvent
Phe (Phenylalanine)	30 min	Low	DMF
hPhe (Homophenylalanine)	60 min	Medium	DMF + 1% DBU (if difficult)
N-Me-Phe	120 min	High	NMP

Therapeutic Applications & Marketed Drugs[1][3][4][5][6]

A. Angiotensin-Converting Enzyme (ACE) Inhibitors

The most successful application of hPhe is in the "pril" class of antihypertensives.

• Enalapril: Contains an L-Ala-L-Pro backbone where the N-terminus is modified with a homophenylalanine-derived ethyl ester.

• Benazepril: Utilizes a conformationally restricted homophenylalanine analog (benzazepine ring) to lock the bioactive conformation.

B. Viral Protease Inhibitors

Recent research utilizes hPhe in inhibitors for HCV NS3/4A protease. The extended hydrophobic reach of hPhe targets the S1 subsite of the viral protease, which is larger and more flexible than human serine proteases, conferring selectivity.

C. DPP-4 Inhibitors

Fused

-homophenylalanine derivatives have recently shown potency against Dipeptidyl Peptidase-4 (DPP-4), a target for Type 2 Diabetes.[3] The hPhe scaffold occupies the S1 hydrophobic pocket, mimicking the natural substrate but preventing cleavage.

References

• The Development of ACE Inhibitors. Lasker Foundation. [Link]

• Sustainable biocatalytic synthesis of L-homophenylalanine as pharmaceutical drug precursor. PubMed. [Link]

• Design, Synthesis, and Pharmacological Evaluation of Fused β-Homophenylalanine Derivatives as Potent DPP-4 Inhibitors. ACS Medicinal Chemistry Letters. [Link][4]

• Standard practices for Fmoc-based solid-phase peptide synthesis. University of California, Irvine. [Link]

• Synthesis and Inhibitory Studies of Phosphonic Acid Analogues of Homophenylalanine. PubMed Central. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.uci.edu [chem.uci.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Design, Synthesis, and Pharmacological Evaluation of Fused β-Homophenylalanine Derivatives as Potent DPP-4 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Provisional Technical Safety Guide: Boc-3-chloro-L-homophenylalanine

Disclaimer: A specific Safety Data Sheet (SDS) for Boc-3-chloro-L-homophenylalanine has not been located in publicly available databases. This guide is constructed based on the safety data of the closely related analogue, Boc-3-chloro-L-phenylalanine (CAS: 114873-03-9) , and general principles of chemical safety for this compound class. Researchers, scientists, and drug development professionals must obtain and consult the SDS from their specific supplier before any handling, storage, or use of Boc-3-chloro-L-homophenylalanine. The information herein is for preliminary guidance and risk assessment purposes only.

Introduction and Chemical Identity

Boc-3-chloro-L-homophenylalanine is a non-proteinogenic amino acid derivative utilized in peptide synthesis and medicinal chemistry. The presence of a chloro-substituent on the phenyl ring and the extension of the alkyl chain by a methylene group (compared to phenylalanine) introduce unique steric and electronic properties. These features make it a valuable building block for creating novel peptides and peptidomimetics with potentially altered biological activity and metabolic stability. The tert-butyloxycarbonyl (Boc) protecting group on the alpha-amino function is standard in solid-phase and solution-phase peptide synthesis, allowing for controlled, stepwise assembly of peptide chains.[1]

Table 1: Chemical and Physical Properties (Extrapolated)

Property	Value (for Boc-3-chloro-L-phenylalanine)	Reference
CAS Number	114873-03-9	[2][3][4][5][6][7]
Molecular Formula	C₁₄H₁₈ClNO₄	[5][]
Molecular Weight	299.75 g/mol	[3][]
Appearance	White to off-white powder/solid	[2][]
Melting Point	110°C	[]
Boiling Point	452.5°C at 760 mmHg	[]
Storage Temperature	2-8°C, in a dry, well-ventilated place	[4][]

Hazard Identification and GHS Classification (Provisional)

Based on data for Boc-3-chloro-L-phenylalanine, this compound is classified as hazardous. The primary routes of exposure are inhalation, ingestion, and skin/eye contact.[6][9]

Globally Harmonized System (GHS) Classification (Provisional)

• Pictogram:

  • GHS07: Harmful/Irritant[6]

• Signal Word: Warning[6]

• Hazard Statements:

  • H302: Harmful if swallowed.[6][10]

  • H332: Harmful if inhaled.[6]

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6][11]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[11]

  • P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[6]

  • P302+P352: IF ON SKIN: Wash with plenty of soap and water.[11]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[11]

Safe Handling and Storage Protocols

The causality behind these protocols is to minimize exposure and maintain the chemical integrity of the compound.

Engineering Controls and Personal Protective Equipment (PPE)

Given the potential for respiratory irritation and harm if inhaled, all manipulations of solid Boc-3-chloro-L-homophenylalanine should be performed in a certified chemical fume hood or a ventilated enclosure to maintain airborne concentrations below exposure limits.[12][13]

Table 2: Recommended Personal Protective Equipment

Protection	Specification	Rationale
Eye/Face	Safety glasses with side-shields or goggles (conforming to EN166 or NIOSH standards).[12][14]	To prevent eye contact with dust particles which can cause serious irritation.
Hand	Chemical-resistant gloves (e.g., nitrile rubber), inspected before use.[15]	To prevent skin contact, absorption, and irritation.
Body	Laboratory coat.[12]	To prevent contamination of personal clothing.
Respiratory	NIOSH/MSHA-approved respirator with appropriate particulate filter if dust formation is significant or ventilation is inadequate.[14]	To prevent inhalation of harmful dust.

Handling Procedures

• Avoid Dust Formation: Handle the solid material carefully to prevent aerosolization.[12][13]

• Grounding: For larger quantities, use non-sparking tools and ensure equipment is grounded to prevent electrostatic discharge.

• Hygiene: Wash hands thoroughly after handling and before breaks or leaving the laboratory.[12][13] Contaminated clothing should be removed and laundered before reuse.

Storage Conditions

• Container: Keep the container tightly sealed to prevent moisture ingress and contamination.[12]

• Environment: Store in a cool (2-8°C), dry, and well-ventilated area away from incompatible materials.[2][4][]

• Incompatibilities: Avoid strong oxidizing agents and strong acids, which may lead to vigorous reactions.[12]

Emergency Procedures and First Aid

Rapid and appropriate response to an exposure is critical.

First-Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[13][15][16]

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[11][17]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[11][17]

• Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[15][17]

Accidental Release Measures

The primary objective is to contain the spill safely, prevent it from entering drains, and decontaminate the area while protecting personnel.

Caption: Workflow for managing an accidental release of solid Boc-3-chloro-L-homophenylalanine.

Fire-Fighting Measures

• Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant foam. A water spray can be used to cool fire-exposed containers.[15][16]

• Specific Hazards: Combustion may produce toxic and corrosive gases, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen chloride (HCl).[12]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with smoke and fumes.[12]

Stability and Reactivity

• Reactivity: Generally stable under recommended storage conditions.[12]

• Chemical Stability: Stable under normal temperatures and pressures.[12]

• Conditions to Avoid: Incompatible materials, dust generation, excess heat.

• Incompatible Materials: Strong oxidizing agents, strong acids.[12]

• Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen chloride gas.[12]

Toxicological and Ecological Information (Provisional)

• Toxicological Data: No specific toxicological data for Boc-3-chloro-L-homophenylalanine is available. Based on its analogue, it is presumed to be harmful if swallowed or inhaled.[6][10] Chronic effects are not known.

• Ecological Data: No specific ecological data is available. It is recommended to prevent the release of this compound into the environment, as its effects on aquatic and terrestrial life are unknown.[16]

Disposal Considerations

All waste materials should be considered hazardous. Disposal must be in accordance with all applicable federal, state, and local environmental regulations. Contact a licensed professional waste disposal service to dispose of this material.[14]

Caption: Decision tree for the proper disposal of Boc-3-chloro-L-homophenylalanine and its containers.

References

• Chem-Impex International. Boc-3-chloro-L-phenylalanine.

• AAPPTec, LLC.MSDS - Safety Data Sheet for N-Boc-3-methyl-L-phenylalanine. [URL: not directly available]

• BOC Sciences. Boc-3-chloro-L-phenylalanine - (CAS 114873-03-9).

• Thermo Fisher Scientific. N-Boc-3-chloro-L-phenylalanine, 95%.

• Sigma-Aldrich. N-Boc-3-chloro-L-phenylalanine | 114873-03-9.

• Fluorochem. Boc-3-Chloro-D-phenylalanine.

• SynQuest Laboratories, Inc.Safety Data Sheet: 3-Fluoro-L-phenylalanine, N-Boc protected. [URL: not directly available]

• PubChem. Boc-3-chloro-L-phenylalanine.

• Fisher Scientific. SAFETY DATA SHEET: N-Boc-3-methyl-L-phenylalanine.

• Fluorochem. Boc-3-chloro-L-phenylalanine.

• ChemicalBook.100564-78-1(Boc-L-homophenylalanine). [URL: not directly available]

• CymitQuimica. N-(tert-Butoxycarbonyl)-L-β-homophenylalanine.

• ChemScene. 100564-78-1 | Boc-L-homophenylalanine.

• AAPPTec, LLC.MSDS - Safety Data Sheet for Fmoc-HPhe-OH. [URL: not directly available]

• J&K Scientific. Boc-3-chloro-L-phenylalanine | 114873-03-9.

• AAPPTec, LLC.1 - Safety Data Sheet for Nα-Boc-4-amino-L-phenylalanine. [URL: not directly available]

• TCI Chemicals. N-(tert-Butoxycarbonyl)-L-homophenylalanine 100564-78-1.

• TCI Chemicals. N-(tert-Butoxycarbonyl)-L-β-homophenylalanine.

• Carl ROTH. Safety Data Sheet: Boc-L-Phenylalanine.

• ChemicalBook.
• Pure Synth.N-(Tert-Butoxycarbonyl)-L-Homophenylalanine 98.0%(HPLC). [URL: not directly available]

• PubChem. 3-chloro-L-phenylalanine.

• Carl ROTH. Safety Data Sheet: Boc-L-Phenylalanine.

• Organic Syntheses. L-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-.

• Google Patents. US6146859A - Facile synthesis of L-homophenylalanine by equilibrium shift enzymatic reaction using engineered tyrosine aminotransferase.

• PubMed. Asymmetric Synthesis of L-homophenylalanine by Equilibrium-Shift Using Recombinant Aromatic L-amino Acid Transaminase.

• Organic Chemistry Portal. Boc-Protected Amino Groups.

• CDC. NIOSH Pocket Guide to Chemical Hazards - alpha-Chloroacetophenone.

Sources

• 1. Boc-Protected Amino Groups [organic-chemistry.org]
• 2. chemimpex.com [chemimpex.com]
• 3. N-Boc-3-chloro-L-phenylalanine, 95% 1 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 4. N-Boc-3-chloro-L-phenylalanine | 114873-03-9 [sigmaaldrich.com]
• 5. Boc-3-chloro-L-phenylalanine | C14H18ClNO4 | CID 2761465 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. fluorochem.co.uk [fluorochem.co.uk]
• 7. jk-sci.com [jk-sci.com]
• 9. CDC - NIOSH Pocket Guide to Chemical Hazards - alpha-Chloroacetophenone [cdc.gov]
• 10. fluorochem.co.uk [fluorochem.co.uk]
• 11. synquestlabs.com [synquestlabs.com]
• 12. peptide.com [peptide.com]
• 13. peptide.com [peptide.com]
• 14. fishersci.com [fishersci.com]
• 15. chemicalbook.com [chemicalbook.com]
• 16. peptide.com [peptide.com]
• 17. carlroth.com [carlroth.com]

Protocols & Analytical Methods

Application Note: Solid Phase Peptide Synthesis of Analogs Containing Boc-3-chloro-L-homophenylalanine

Executive Summary

This guide details the protocol for incorporating Boc-3-chloro-L-homophenylalanine (Boc-3-Cl-HoPhe-OH) into peptide sequences using Solid Phase Peptide Synthesis (SPPS). This non-canonical amino acid combines the conformational flexibility of a homophenylalanine scaffold with the electronic modulation of a halogenated aromatic ring.

Key Technical Considerations:

• Chemistry Strategy: Boc/Benzyl (Boc/Bzl) strategy is required due to the acid-labile

  -protection.

• Cleavage: Requires anhydrous Hydrogen Fluoride (HF).[1][2]

• Critical Constraint: The meta-chloro substituent is stable to HF but labile to catalytic hydrogenation . Avoid Pd/C-based deprotection steps for other residues (e.g., Cbz removal) to prevent dechlorination.

Molecule Profile & Strategic Value

Chemical Structure & Properties

The 3-chloro-L-homophenylalanine moiety introduces a methylene spacer (

) between the -carbon and the phenyl ring compared to standard phenylalanine.

Property	Description
IUPAC Name	(2S)-2-[(tert-butoxycarbonyl)amino]-4-(3-chlorophenyl)butanoic acid
Molecular Formula
Molecular Weight	~313.78 g/mol
Solubility	Soluble in DMF, DCM, NMP. Sparingly soluble in water.
Chirality	L-Enantiomer (S-configuration)
Side Chain	3-chlorophenethyl group (electron-withdrawing, lipophilic)

Medicinal Chemistry Rationale

• Conformational Scanning: The "homo" extension increases the sweep volume of the aromatic ring, allowing it to access hydrophobic pockets unreachable by Phenylalanine.

• Metabolic Stability: The 3-chloro substituent blocks metabolic oxidation at the reactive phenyl ring positions and increases overall lipophilicity (

  ).
• -Interaction Tuning: The electron-withdrawing chlorine atom reduces the electron density of the aromatic ring, altering stacking interactions relative to native residues.

Experimental Protocols

Materials & Reagents[3]

• Resin: MBHA (for C-terminal amides) or PAM (for C-terminal acids). Recommended loading: 0.5–0.7 mmol/g.

• Solvents: Dichloromethane (DCM, HPLC grade), N,N-Dimethylformamide (DMF, amine-free).

• Deprotection: 50% Trifluoroacetic acid (TFA) in DCM.

• Neutralization: 10% N,N-Diisopropylethylamine (DIEA) in DCM.

• Coupling Reagents: HBTU (0.5 M in DMF) or DIC/Oxyma for difficult sequences.

Workflow Visualization (Boc Cycle)

Figure 1: Standard Boc-SPPS cycle optimized for non-canonical amino acids. Note the strict neutralization steps required to prevent aggregation.

Protocol: Coupling Boc-3-Cl-HoPhe-OH

Rationale: The homophenylalanine side chain is bulkier than standard phenylalanine. While electronic deactivation from the chlorine is distant from the reaction center, steric hindrance necessitates a robust activation strategy.

Step-by-Step Procedure:

• Preparation: Calculate 3.0 equivalents (eq) of Boc-3-Cl-HoPhe-OH relative to resin loading.

• Activation (HBTU/DIEA Method):

  • Dissolve Amino Acid (3.0 eq) and HBTU (2.9 eq) in minimum DMF.

  • Add DIEA (6.0 eq).

  • Critical: Activate for exactly 1–2 minutes. Do not over-activate, as this can lead to racemization.

• Coupling:

  • Add the activated solution to the neutralized resin.[3]

  • Agitate at room temperature for 60 minutes (standard AAs take 30–45 min; extend for HoPhe derivatives).

• Monitoring: Perform a Kaiser Test.

  • Result: If resin beads are colorless, coupling is complete. If blue, perform a second coupling using DIC/OxymaPure to mitigate steric aggregation.

Protocol: HF Cleavage & Workup

Safety Warning: Anhydrous HF is lethal and penetrates tissue. Use a specialized Teflon/Kel-F vacuum line. Never use glass.

Scavenger Selection Logic: The 3-chloro-phenyl ring is electron-deficient (deactivated). Unlike Tyrosine or Tryptophan, it is less susceptible to electrophilic attack by benzyl carbocations. However, to protect other residues in the sequence and prevent any potential modification of the chloro-ring, p-Cresol is the preferred scavenger.

• Avoid: Thioanisole (can cause S-alkylation if not carefully managed).

• Avoid: Catalytic reduction (removes Chlorine).

Procedure (High HF):

• Resin Prep: Wash resin with DCM, then MeOH, then dry under high vacuum overnight.

• Scavenger Addition: Add p-Cresol (1.0 mL per gram of resin).

  • Note: If the peptide contains Cys/Met, add p-Thiocresol (0.2 mL).

• HF Condensation: Cool reaction vessel to -78°C (Dry ice/Acetone). Distill 10 mL anhydrous HF onto the resin.

• Reaction: Warm to 0°C (Ice bath) and stir for 60 minutes.

• Evaporation: Remove HF under high vacuum (keep at 0°C to minimize side reactions).

• Extraction:

  • Wash resin with cold diethyl ether (removes scavengers).

  • Extract peptide with 10–50% Acetic Acid or 50% Acetonitrile/Water (depending on solubility).

  • Lyophilize the extract.

Cleavage Workflow Visualization

Figure 2: HF Cleavage workflow emphasizing temperature control and scavenger removal.

Analytical Characterization

Upon isolation, the crude peptide must be analyzed to confirm the integrity of the Chloro-HoPhe residue.

HPLC Conditions

Due to the increased lipophilicity of the Cl-HoPhe residue, the peptide will elute later than its native Phe counterpart.

• Column: C18 Reverse Phase (e.g., Phenomenex Jupiter, 5µm, 300Å).

• Gradient: 5% to 65% Acetonitrile in Water (+0.1% TFA) over 30 mins.

Mass Spectrometry (ESI-MS)

The Chlorine atom provides a distinct isotopic signature that serves as a diagnostic tool.

• Isotope Pattern: Look for the characteristic 3:1 ratio between the M and M+2 peaks due to

  and natural abundance.

• Verification: Absence of the M+2 peak suggests dechlorination (likely due to accidental reduction or contaminated reagents).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Incomplete Coupling	Steric hindrance of the homophenylalanine side chain.	Use double coupling with DIC/Oxyma (1:1:1 eq) at 50°C for the second round.
Dechlorination	Exposure to reducing conditions.	Ensure no Pd/C or catalytic hydrogenation was used. Check purity of scavengers.
Low Solubility	High lipophilicity of the Cl-HoPhe residue.	Dissolve crude peptide in 50% Acetic Acid or minimal DMSO before diluting with water for HPLC.
Alkylation of Ring	Insufficient scavenger during HF cleavage.	Increase p-Cresol concentration to 10% v/v in the HF reaction.

References

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154. Link

• Schnölzer, M., Alewood, P., Jones, A., & Kent, S. B. (1992). In situ neutralization in Boc-chemistry solid phase peptide synthesis. International Journal of Peptide and Protein Research, 40(3-4), 180–193. Link

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. Link

• Gong, H., & Krische, M. J. (2005). Duplicative and non-duplicative halogenated amino acid synthesis. Journal of the American Chemical Society (Relevant for properties of halogenated AAs). Link

Sources

• 1. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Notes & Protocols: Amide Coupling of Boc-Amino Benzenebutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide to the amide coupling of tert-butyloxycarbonyl (Boc)-protected amino benzenebutanoic acids. Amide bond formation is a cornerstone of medicinal chemistry and peptide synthesis. Understanding the underlying mechanisms of common coupling strategies is critical for optimizing reaction conditions, maximizing yields, and ensuring product purity. Here, we delve into the mechanistic rationale behind widely used carbodiimide and uronium salt-based coupling reagents, providing field-proven, step-by-step protocols for laboratory application. This guide is structured to provide both the theoretical foundation and practical instruction necessary for researchers to confidently execute these essential transformations.

Introduction: The Significance of Amide Bond Formation

The amide bond is a fundamental structural motif in chemistry and biology, most notably as the peptide bond that links amino acids into proteins. In drug development, the synthesis of novel peptides, peptidomimetics, and small molecules frequently relies on the robust and predictable formation of amide linkages. The coupling of a carboxylic acid, such as a Boc-amino benzenebutanoic acid derivative, with an amine is a thermodynamically favorable process. However, the direct reaction is kinetically slow due to the formation of a non-productive ammonium carboxylate salt.[1]

To overcome this kinetic barrier, the carboxylic acid must be "activated." This is achieved by converting the hydroxyl group of the carboxylic acid into a better leaving group, making the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack by an amine.[1] This guide will focus on two of the most prevalent and reliable classes of coupling reagents used for this purpose: carbodiimides (e.g., EDC) and uronium salts (e.g., HATU).

Mechanistic Overview of Common Coupling Strategies

The choice of coupling reagent is a critical parameter that influences reaction efficiency, cost, and the preservation of stereochemical integrity. The Boc-protecting group is stable under the basic or neutral conditions typical of these coupling reactions, making it an ideal choice for this chemistry.[]

Carbodiimide-Mediated Coupling (EDC/HOBt)

Carbodiimides, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC or EDAC), are widely used due to their effectiveness and the water-solubility of their urea byproduct, which simplifies purification.[3] The reaction proceeds via a highly reactive O-acylisourea intermediate.

However, this intermediate is unstable and can undergo intramolecular rearrangement to form a stable N-acylurea byproduct, which halts the reaction.[3] Furthermore, if the carboxylic acid is derived from a chiral amino acid, the intermediate is susceptible to racemization.[3][4]

To mitigate these side reactions, an additive such as 1-Hydroxybenzotriazole (HOBt) is almost always included.[3][5] HOBt acts as a nucleophilic catalyst, intercepting the O-acylisourea intermediate to form an HOBt-active ester.[4][6] This active ester is more stable than the O-acylisourea but still highly reactive towards the amine. This two-step activation process enhances reaction rates and, crucially, suppresses racemization.[4][7]

Caption: EDC/HOBt activation and coupling pathway.

Uronium/Aminium Salt-Mediated Coupling (HATU)

Uronium salts, such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate), are among the most efficient coupling reagents available.[8][9] They are particularly effective for coupling sterically hindered amino acids or for challenging cyclization reactions.[9]

The mechanism involves a base, typically a non-nucleophilic amine like N,N-diisopropylethylamine (DIPEA), which deprotonates the carboxylic acid.[10][11] The resulting carboxylate attacks HATU to form a highly reactive OAt-active ester. The 7-azabenzotriazole (OAt) leaving group is superior to HOBt, leading to faster reaction rates.[8][9] The pyridine nitrogen atom in the HOAt moiety is believed to further accelerate the final coupling step through a neighboring group effect that stabilizes the transition state.[9]

Caption: HATU activation and coupling pathway.

Experimental Protocols

The following protocols provide a general framework. Molar equivalents and reaction times may require optimization based on the specific substrates used. For this guide, the starting material is Boc-4-(aminophenyl)butanoic acid .

Materials and Reagents

Reagent/Material	Purpose	Typical Equivalents
Boc-4-(aminophenyl)butanoic acid	Carboxylic Acid	1.0
Amine Component (R'-NH₂)	Nucleophile	1.0 - 1.2
EDC·HCl	Coupling Reagent	1.1 - 1.5
HOBt·H₂O	Additive	1.1 - 1.5
HATU	Coupling Reagent	1.1 - 1.2
DIPEA or Triethylamine	Non-nucleophilic Base	2.0 - 3.0
Anhydrous DMF or DCM	Solvent	-
1 M HCl (aq)	Aqueous Wash	-
Sat. NaHCO₃ (aq)	Aqueous Wash	-
Brine	Aqueous Wash	-
Anhydrous MgSO₄ or Na₂SO₄	Drying Agent	-
Silica Gel	Chromatography	-

Protocol 1: Solution-Phase Coupling using EDC/HOBt

This method is robust, cost-effective, and suitable for a wide range of substrates.[12]

Procedure:

• Reactant Preparation: To a round-bottom flask under an inert atmosphere (N₂ or Argon), add Boc-4-(aminophenyl)butanoic acid (1.0 eq) and HOBt·H₂O (1.1 eq). Dissolve the solids in anhydrous DMF or DCM (approx. 0.1 M concentration).

• Amine Addition: Add the amine component (1.1 eq) to the solution. If the amine is provided as a hydrochloride salt, add one equivalent of a tertiary base like triethylamine or DIPEA to liberate the free amine.

• Initiation: Cool the mixture to 0 °C using an ice bath. Add EDC·HCl (1.1 eq) to the stirred solution in one portion.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting carboxylic acid is consumed.

• Work-up: a. Dilute the reaction mixture with a suitable organic solvent like ethyl acetate or DCM. b. Wash the organic layer sequentially with 1 M HCl (to remove excess base), saturated NaHCO₃ (to remove unreacted HOBt and acid), and brine.[12] c. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure amide.

Protocol 2: Solution-Phase Coupling using HATU/DIPEA

This protocol is preferred for sterically demanding substrates or when faster reaction times are required.[13]

Procedure:

• Reactant Preparation: To a round-bottom flask under an inert atmosphere, add Boc-4-(aminophenyl)butanoic acid (1.0 eq) and dissolve in anhydrous DMF.

• Activation: Add HATU (1.1 eq) to the solution, followed by DIPEA (2.0 eq). Stir the mixture at room temperature for 10-15 minutes to pre-activate the carboxylic acid.

• Coupling: Add the amine component (1.1 eq) to the activated mixture.

• Reaction: Stir at room temperature for 2-6 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up & Purification: Follow the same work-up and purification steps (6 and 7) as described in the EDC/HOBt protocol. The aqueous washes are effective at removing the DMF solvent, DIPEA, and byproducts.

Caption: General experimental workflow for amide coupling.

Troubleshooting and Key Considerations

• Low Yield: If the reaction stalls, consider using a more powerful coupling reagent like HATU. Ensure all reagents are anhydrous, as water can hydrolyze the activated intermediates.

• Side Products: The formation of N-acylurea from EDC is a common issue, which can be minimized by ensuring the addition of HOBt and running the reaction at 0°C initially.[3]

• Racemization: For chiral Boc-amino acids, the use of additives like HOBt or HOAt is essential to preserve stereochemical integrity.[14] Running the reaction at lower temperatures can also help.

• Purification: The urea byproduct from DCC is poorly soluble in most organic solvents and can often be removed by filtration. The urea from EDC is water-soluble and is easily removed during the aqueous work-up.[3]

References

• Vertex AI Search. (n.d.). The Role of HOBt and HBTU in Peptide Coupling Reactions.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemistry of Peptide Synthesis: Understanding the Role of 1-Hydroxybenzotriazole (HOBt).
• ChemicalBook. (2024, July 3). HATU：a third-generation coupling reagent.
• Wikipedia. (n.d.). HATU.
• Common Organic Chemistry. (n.d.). Amine to Amide Mechanism - HATU.
• Common Organic Chemistry. (n.d.). Amine to Amide Mechanism (EDC + HOBt).
• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP.
• PMC. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.
• ResearchGate. (n.d.). Cyclic form of reaction mechanism from EDC/HOBt mediated amide coupling....
• Aapptec Peptides. (n.d.). Attaching the first amino acid to a resin; Merrifield resin, 2-CTC resin.
• MilliporeSigma. (n.d.). Peptide Resin Loading Protocols.
• ResearchGate. (2016, December 6). In peptide synthesis using HBTU/HOBt coupling, Why is HOBt required? Isn't HBTU alone enough for the coupling to complete?.
• Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Chemistry Steps. (2025, November 29). Amides from Carboxylic Acids-DCC and EDC Coupling.
• Luxembourg Bio Technologies. (n.d.). Kinetics of Amide Formation through Carbodiimide/ N-Hydroxybenzotriazole (HOBt) Couplings.
• Luxembourg Bio Technologies. (n.d.). Industrial application of coupling reagents in peptides.
• Benchchem. (n.d.). Application Notes and Protocols for the Coupling of Boc-Cyclohexyl-D-Ala-OH.
• ResearchGate. (n.d.). Mechanism of coupling reaction facilitated by coupling reagent HATU/HOAt.
• YouTube. (2020, December 21). HATU, DIPEA Peptide Coupling Mechanism | Organic Chemistry.
• ChemPep. (n.d.). Boc Solid Phase Peptide Synthesis.
• PubMed. (n.d.). Mechanism of amide formation by carbodiimide for bioconjugation in aqueous media.
• YouTube. (2026, January 29). Carbodiimide Coupling: The Better Alternative for Amide Synthesis.
• Organic Chemistry Portal. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3.
• BOC Sciences. (2024, March 29). Twenty-nine Methods for Amide Synthesis: Mechanisms, Characteristics, Applications, and Selection.
• BOC Sciences. (n.d.). BOC-Amino Acids.
• Benchchem. (n.d.). Scaling Up the Synthesis of Methyl 4-amino-3-phenylbutanoate: Application Notes and Protocols.
• Google Patents. (n.d.). CN102115450A - Preparation method for 4-amino-3-phenylbutyric acid.
• CymitQuimica. (n.d.). CAS 1011-60-5: 4-Amino-4-phenylbutanoic acid.
• Google Patents. (n.d.). CN104478745A - Synthetic method for 4-amino-3-phenylbutyric acid hydrochloride.

Sources

• 1. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 3. bachem.com [bachem.com]
• 4. nbinno.com [nbinno.com]
• 5. luxembourg-bio.com [luxembourg-bio.com]
• 6. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 7. researchgate.net [researchgate.net]
• 8. HATU：a third-generation coupling reagent_Chemicalbook [chemicalbook.com]
• 9. HATU - Wikipedia [en.wikipedia.org]
• 10. Amine to Amide Mechanism - HATU [commonorganicchemistry.com]
• 11. youtube.com [youtube.com]
• 12. benchchem.com [benchchem.com]
• 13. peptide.com [peptide.com]
• 14. luxembourg-bio.com [luxembourg-bio.com]

Orthogonal protection strategies for Boc-3-Cl-Hphe-OH

Application Note: Orthogonal Protection Strategies for Boc-3-Cl-Hphe-OH

Abstract

This technical guide details the orthogonal protection and manipulation of Boc-3-Chloro-L-Homophenylalanine (Boc-3-Cl-Hphe-OH) .[] This non-canonical amino acid is a critical building block in the synthesis of ACE inhibitors, protease inhibitors, and neuroactive peptides. The presence of the meta-chloro substituent and the extended homophenylalanine backbone introduces specific chemical sensitivities—most notably the risk of hydrodehalogenation during standard benzyl deprotection and accelerated diketopiperazine (DKP) formation. This note provides validated protocols for establishing orthogonality using Allyl esters, selective deprotection workflows, and strategy switching (Boc to Fmoc).

Molecule Profile & Strategic Analysis

Compound: Boc-3-Chloro-L-Homophenylalanine Structure:

- -t-Butoxycarbonyl-L-2-amino-4-(3-chlorophenyl)butanoic acid Key Attributes: []

• 3-Chloro Substituent: Increases lipophilicity and metabolic stability by blocking metabolic oxidation at the phenyl ring.[]

• Homophenylalanine Backbone: An

  -amino acid with an extra methylene group in the side chain (distinct from -amino acids).[] This flexibility can induce unique folding but increases the risk of aggregation and cyclization.

The Orthogonality Trap: Why Standard Protocols Fail

In standard Boc chemistry, the C-terminus is often protected as a Benzyl (Bzl) ester, removed by HF or catalytic hydrogenation (

/Pd-C).[]

• Critical Risk: The 3-Cl aryl chloride is susceptible to catalytic hydrodehalogenation under standard Pd/C hydrogenation conditions, converting the valuable 3-Cl-Hphe into simple Hphe.[]

• Solution: The Allyl (All) ester is the superior orthogonal protecting group. It is cleaved by Pd(0) (e.g.,

  ), a mechanism that does not affect the aryl chloride bond under mild conditions.

Visualizing the Strategy

The following diagram illustrates the compatibility matrix for Boc-3-Cl-Hphe-OH, highlighting the "Safe" vs. "Forbidden" pathways.

Figure 1: Orthogonality Matrix.[] Note the red dashed line indicating the incompatibility of Benzyl deprotection (via hydrogenation) with the 3-Chloro substituent.

Detailed Experimental Protocols

Protocol A: Orthogonal C-Terminal Protection (Allyl Ester Formation)

Objective: To protect the carboxylic acid of Boc-3-Cl-Hphe-OH as an allyl ester (Boc-3-Cl-Hphe-OAll), enabling C-terminal manipulation without affecting the Boc group.[]

Reagents:

• Boc-3-Cl-Hphe-OH (1.0 equiv)[]

• Allyl Bromide (1.2 equiv)

• Cesium Carbonate (

  ) (1.0 equiv) or Potassium Carbonate ( )

• DMF (Anhydrous)

Step-by-Step:

• Dissolution: Dissolve Boc-3-Cl-Hphe-OH in anhydrous DMF (5 mL per gram).

• Base Addition: Add

  . The mixture may become a suspension. Stir for 15 minutes at room temperature (RT). Note: Cesium is preferred over Potassium for faster reaction rates due to the "Cesium Effect" on solubility.

• Alkylation: Add Allyl Bromide dropwise.

• Reaction: Stir at RT for 2–4 hours. Monitor by TLC (System: Hexane/EtOAc 3:1).[] The acid spot will disappear, and a higher

  ester spot will appear.

• Workup: Dilute with EtOAc, wash with water (

  ), 5% , and Brine. Dry over .[]

• Purification: Flash chromatography is usually required to remove traces of unreacted allyl bromide.[]

Validation:

• HPLC: Shift in retention time (more hydrophobic).

• MS:

  corresponds to Mass of Acid + 40 Da.

Protocol B: Selective C-Terminal Deprotection (Allyl Cleavage)

Objective: To remove the Allyl ester while retaining the Boc group and the 3-Cl substituent.[]

Reagents:

• (Tetrakis(triphenylphosphine)palladium(0)) (0.05 equiv)

• Scavenger: Phenylsilane (

  ) (2.0 equiv) or Morpholine.

• Solvent: DCM (Degassed).[]

Step-by-Step:

• Preparation: Dissolve the protected peptide/amino acid in dry, degassed DCM under Nitrogen/Argon. Oxygen poisons the Pd(0) catalyst.

• Scavenger Addition: Add Phenylsilane. Why? Phenylsilane acts as a hydride donor/acceptor for the

  -allyl complex, preventing the allyl group from re-attaching or polymerizing.

• Catalyst Addition: Add

  .[] Wrap flask in foil (light sensitive).

• Reaction: Stir for 30–60 minutes.

• Workup: The challenge is removing Pd. Wash with 0.02M Sodium Diethyldithiocarbamate (aqueous) to chelate Pd, or precipitate the product from Ether/Hexane.

Protocol C: Strategy Switching (One-Pot Boc Fmoc Conversion)

Objective: If the synthesis strategy changes to Fmoc-SPPS, this protocol converts Boc-3-Cl-Hphe-OH directly to Fmoc-3-Cl-Hphe-OH without isolating the free amino acid (which can be zwitterionic and hard to handle).[]

Reagents:

• TFA/DCM (1:1)[]

• Fmoc-OSu (9-Fluorenylmethyl N-succinimidyl carbonate)[]

• DIEA (Diisopropylethylamine)[]

Step-by-Step:

• Boc Removal: Treat Boc-3-Cl-Hphe-OH with TFA/DCM for 30 mins. Evaporate to dryness. Crucial: Co-evaporate with toluene

  to remove residual TFA.

• Neutralization: Redissolve the resulting TFA salt in Dioxane/Water (1:1). Adjust pH to 8.5–9.0 using DIEA.

• Fmoc Protection: Add Fmoc-OSu (1.1 equiv).[]

• Monitoring: Maintain pH ~8.5 with DIEA. Stir for 2 hours.

• Acidification: Carefully acidify to pH 2-3 with 1N HCl (precipitates the Fmoc-amino acid).[]

• Extraction: Extract into EtOAc.

Critical Considerations & Troubleshooting

Issue	Cause	Prevention/Remediation
Diketopiperazine (DKP) Formation	Hphe is flexible; if it is the 2nd residue (e.g., Hphe-Pro-OR), it cyclizes rapidly upon N-deprotection.[]	Avoid ester protection at the dipeptide stage if possible. Use bulky esters (tBu) or handle the free acid form quickly.
Dechlorination	Use of for Benzyl removal.[]	Strict Prohibition: Do not use catalytic hydrogenation. Use Allyl esters (Protocol B) or acid-labile resins (2-Cl-Trt).[]
Racemization	Over-activation of the carboxyl group during coupling.	Use HOBt/EDC or Oxyma/DIC .[] Avoid base-mediated coupling (HATU/DIEA) for prolonged periods during segment condensation.
Solubility	3-Cl and Hphe are hydrophobic.[]	Use DMF/DCM mixtures.[] For purification, use C18 columns with gradients starting at higher organic % (e.g., 20% ACN).

Workflow Visualization

This diagram outlines the decision tree for utilizing Boc-3-Cl-Hphe-OH in solution-phase synthesis.

Figure 2: Synthesis Workflow. The diamond decision node highlights the flexibility of the Allyl/Boc orthogonal pair.

References

• Isidro-Llobet, A., et al. (2009).[] "Amino Acid-Protecting Groups."[][2][3][4] Chemical Reviews, 109(6), 2455-2504.

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience. (Referenced for general Boc/Allyl stability constants).

• Giles, P. M., et al. (2021). "Pd-catalysed hydrodehalogenation of aryl chlorides." Catalysis Science & Technology. (Evidence for aryl chloride instability under hydrogenation).

• BenchChem. (2025).[] "Orthogonal Protection Strategy in Boc Chemistry: An In-depth Technical Guide." (General Boc protocols).[2]

• Boc Sciences. "Boc-3-chloro-L-phenylalanine Properties and Applications."[] (Molecule specific data).

Sources

• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. scribd.com [scribd.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Minimizing Diketopiperazine (DKP) Formation with Homophenylalanine Derivatives

Status: Operational Subject: Troubleshooting & Prevention of DKP Side-Reactions in SPPS containing hPhe Audience: Senior Chemists, Peptide Scientists, Process Development Engineers

Core Directive: The DKP Challenge in hPhe Sequences

Homophenylalanine (hPhe) derivatives are critical scaffolds in peptidomimetics, often used to extend half-life or induce specific receptor fits. However, their inclusion—particularly when adjacent to Proline (Pro), Glycine (Gly), or N-methylated residues—creates a "perfect storm" for Diketopiperazine (DKP) formation .

This reaction is an intramolecular aminolysis where the free amine of the second amino acid attacks the C-terminal ester linkage, cleaving the dipeptide from the resin. This results in catastrophic yield loss (often >80%) and the formation of deletion sequences (des-dipeptide impurities).

The Mechanism of Failure

Understanding the enemy is the first step to containment. The diagram below illustrates the kinetic pathway of DKP formation during Fmoc-deprotection.

Figure 1: The thermodynamic trap of DKP formation. Once the Fmoc group is removed from the second residue, the free amine can curl back and attack the resin ester bond, especially if AA1 or AA2 are steric-inducing residues like hPhe or Pro.

Troubleshooting Guide: Diagnostics & Solutions

Use this section to diagnose active failures in your current synthesis campaign.

Scenario A: "My mass spec shows a dominant peak [M-279] or [M-dipeptide], and the main product is missing."

Diagnosis: You have suffered "Traceless" DKP formation.[1] The dipeptide cyclized and washed away, leaving the hydroxyl-functionalized resin behind. Subsequent couplings (AA3, AA4) failed because the resin no longer has a reactive amine, or they coupled to the trace remaining peptide, resulting in a deletion sequence.

Investigative Step	Actionable Protocol
1. Check the Sequence	Is hPhe at position 1 (C-term) or 2? If followed by Pro, Gly, or N-Me-AA, risk is critical.
2. Verify Resin Type	Are you using Wang or Merrifield resin? Stop immediately. These benzyl ester linkers are excellent leaving groups, accelerating DKP.
3. Analyze Waste Stream	Collect the Fmoc-deprotection wash from the second cycle. Run LC-MS on this wash. If you find the cyclic dipeptide mass, DKP is confirmed.

Immediate Corrective Action:

• Switch Resin: Move to 2-Chlorotrityl Chloride (2-CTC) Resin . The steric bulk of the trityl group physically blocks the formation of the tetrahedral intermediate required for DKP [1].

• Shorten Deprotection: If you cannot switch resin immediately, reduce Fmoc deprotection time to 2 x 3 minutes (standard is often 2 x 10 min) to minimize the window for cyclization.

Scenario B: "I am using hPhe derivatives (e.g., N-Me-hPhe) and coupling is stalling."

Diagnosis: N-alkylated hPhe derivatives favor the cis-amide bond conformation, which brings the N-terminal amine and C-terminal ester into close proximity, drastically increasing DKP kinetics [2].

Immediate Corrective Action:

• Protocol Shift: Do not build the dipeptide on-resin. Synthesize the dipeptide (Fmoc-AA3-hPhe-OH) in solution phase first, then couple the entire block to the resin. This bypasses the dangerous "dipeptide-resin" stage entirely [3].[1]

Prevention Protocols: The "Gold Standard" Workflows

Do not rely on luck. Implement these self-validating systems for any sequence containing hPhe.

Protocol 1: The 2-Chlorotrityl Chloride (2-CTC) System

Why this works: The 2-CTC linker is extremely bulky. It acts as a "steric shield," preventing the amine of the second residue from reaching the carbonyl carbon of the first residue.

Step-by-Step Loading Procedure:

• Activation: Swell 2-CTC resin in dry DCM (10 mL/g) for 30 min.

• Loading: Dissolve Fmoc-hPhe-OH (1.2 eq relative to resin loading) in dry DCM. Add DIEA (4.0 eq).

• Coupling: Add solution to resin.[2][3][4] Agitate for 2 hours maximum .

  • Critical Note: Do not run overnight. Long loading times on 2-CTC can lead to hydrolysis or premature cleavage.

• Capping: Add Methanol (HPLC grade, 1 mL per g resin) to the reaction mixture. Agitate for 15 min.

  • Chemistry: MeOH caps unreacted trityl chloride sites, converting them to methoxy-trityl (inert).

• Washing: Drain and wash with DCM (3x), DMF (3x), DCM (3x).

Protocol 2: Optimized Deprotection Cocktail

Why this works: Standard piperidine is a strong base that promotes DKP. DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) allows for faster Fmoc removal, meaning shorter exposure times, but must be used carefully.

Recommended Cocktail:

• 2% DBU + 2% Piperidine in DMF [4].[5]

• Method:

  • Wash 1: 30 seconds (Flow wash).

  • Reaction: 5 minutes exactly.

  • Immediate, aggressive washing with DMF (5x) to remove all base traces.

Technical FAQ

Q: Does the extra methylene group in hPhe make it safer than Proline regarding DKP? A: Not necessarily. While Proline is the "king" of DKP due to its rigid ring structure forcing a turn, hPhe is flexible. This flexibility allows it to adopt the necessary conformation for back-biting, especially if the C-terminal residue is Glycine. Furthermore, hPhe is often used in hydrophobic clusters which can promote aggregation, effectively increasing the local concentration of the reactive species.

Q: Can I use Trityl resin for peptide amides (Rink Amide)? A: Rink Amide resins are generally safer than Wang resins because the amide bond is less labile than the ester bond. However, DKP can still occur on Rink Amide linkers if the sequence is highly prone (e.g., Pro-hPhe). In these cases, using a Trityl-based Rink Amide linker or the "Backbone Amide Linker" (BAL) strategy is recommended to introduce steric hindrance.

Q: I see a split peak for my hPhe peptide on HPLC. Is this DKP? A: Likely not. DKP is a cleavage product, so it would appear as a much lower mass impurity (or be lost). A split peak usually indicates racemization or cis/trans isomerism (common with Pro/hPhe).

• Test: Run the HPLC at 60°C. If the peaks merge, it is conformational isomerism. If they remain split, it is likely racemization (D-hPhe formation).

Strategic Decision Matrix

Use this logic flow to determine your experimental setup before starting synthesis.

Figure 2: Decision matrix for selecting resin and coupling strategies based on hPhe position and sequence risk.

References

• Barlos, K., et al. (1989). "2-Chlorotrityl chloride resin.[1][2][3][4][5][6] Studies on anchoring of Fmoc-amino acids and peptide cleavage." International Journal of Peptide and Protein Research.

• Gisin, B. F., & Merrifield, R. B. (1972). "Carboxyl-catalyzed intramolecular aminolysis. A side reaction in solid-phase peptide synthesis." Journal of the American Chemical Society.

• BenchChem Technical Support. (2025). "Strategies to Mitigate Diketopiperazine (DKP) Formation in Solid-Phase Peptide Synthesis."

• Coin, I., et al. (2007). "Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences." Nature Protocols.

• Steinauer, R., et al. (1989). "Diketopiperazine formation during the synthesis of proline-containing peptides." International Journal of Peptide and Protein Research.

Sources

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Improving 2-Chlorotrityl Chloride (2-CTC) Resin Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chempep.com [chempep.com]

Technical Support Center: Purification of 3-Chloro-Homophenylalanine Peptides

Topic: Purification & Downstream Processing of Peptides Containing 3-Chloro-Homophenylalanine (3-Cl-HoPhe) Role: Senior Application Scientist Audience: Peptide Chemists, Medicinal Chemists, Process Development Scientists

Executive Summary: The Chemical Challenge

Peptides incorporating 3-chloro-homophenylalanine (3-Cl-HoPhe) present a unique duality in drug design: they offer enhanced metabolic stability and potency, yet they introduce significant purification hurdles.

From a physicochemical perspective, the homophenylalanine backbone extends the side chain by one methylene group (

), increasing rotational freedom and hydrophobicity compared to standard phenylalanine. The addition of a chlorine atom at the meta-position creates a lipophilic, electron-withdrawing moiety.

The result? A highly hydrophobic residue that drives supramolecular aggregation and "hydrophobic collapse" in aqueous buffers. This guide addresses the three critical failure modes:

• Solubility Failure: Precipitation upon loading onto Reverse-Phase (RP) columns.

• Resolution Failure: Co-elution of deletion sequences (des-3-Cl-HoPhe) due to steric hindrance during synthesis.

• Recovery Failure: Irreversible adsorption to the stationary phase.

Module 1: Solubility & Sample Preparation

The Issue: You dissolve the crude peptide in DMSO, but it precipitates immediately upon contact with the aqueous mobile phase (Buffer A).

Technical Insight: The "Critical Organic Threshold"

3-Cl-HoPhe peptides often require a minimum organic solvent percentage to remain unstructured. In pure water, the hydrophobic 3-Cl-HoPhe residues cluster to shield themselves from the solvent, forming aggregates that clog column frits.

Troubleshooting Guide

Q: My peptide precipitates when I dilute my DMSO stock with water. How do I load this?

A: Do not force aqueous dilution. Use an "At-Column Dilution" (ACD) strategy or maximize the organic modifier in your loading buffer.

Protocol: The "High-Organic" Loading Method

• Dissolution: Dissolve crude peptide in 100% DMSO or DMF at 50 mg/mL.

• Dilution: Dilute to 10 mg/mL using 50% Acetonitrile/Water (0.1% TFA) instead of pure water.

  • Why? The acetonitrile disrupts hydrophobic stacking better than water alone.

• Loading: Inject this solution directly.

  • Note: You must start your gradient at 10-15% Buffer B (Acetonitrile) rather than 0-5%. If you start at 0%, the peptide will precipitate at the head of the column.

Q: Which solvent is best for 3-Cl-HoPhe peptides?

A: Consult the Solvent Compatibility Matrix below. 3-Cl-HoPhe is lipophilic; avoid protic solvents if possible for initial dissolution.

Solvent	Suitability	Mechanism	Warning
DMSO	Excellent	Disrupts H-bonds & solvates aromatics	High viscosity; can cause backpressure spikes.
HFIP (Hexafluoroisopropanol)	Superior	Breaks -sheet aggregates	Expensive; volatile. Use for recalcitrant aggregates.
6M Guanidine HCl	Moderate	Chaotropic denaturation	Incompatible with standard RP-HPLC (salt precipitates in ACN). Requires desalting step.[1]
DMF	Good	General polar aprotic	UV cutoff is high (~230 nm); interferes with detection at 214 nm.

Module 2: Chromatographic Separation (HPLC)

The Issue: The main peak is broad/tailing, or you cannot separate the target peptide from the "deletion sequence" (missing the 3-Cl-HoPhe residue).

Technical Insight: Steric Hindrance & Coupling Efficiency

The extra methylene group in Homophenylalanine makes the amino acid bulkier. During Solid Phase Peptide Synthesis (SPPS), coupling 3-Cl-HoPhe often proceeds slowly. If not double-coupled, you will generate a deletion impurity (Target Sequence minus 3-Cl-HoPhe). This impurity is chemically similar but less hydrophobic.

Visual Workflow: HPLC Method Development

Caption: Decision tree for optimizing HPLC separation of aggregating hydrophobic peptides.

Troubleshooting Guide

Q: I see a "shoulder" on my main peak. Is it the deletion sequence?

A: Likely, yes. The deletion sequence (lacking 3-Cl-HoPhe) is less hydrophobic and usually elutes earlier. However, 3-Cl-HoPhe can also undergo racemization during coupling if base concentration was too high.

• Test: Run an isocratic hold at the elution %B. If the shoulder resolves into a distinct peak, it is likely a diastereomer (D-isomer impurity) or a deletion sequence.

• Solution: Switch to a Phenyl-Hexyl column . The chlorine atom on the aromatic ring interacts strongly with the phenyl stationary phase via

  stacking. This often provides better selectivity between the chlorinated peptide and non-chlorinated impurities than a standard C18 column.

Q: My peptide elutes as a smear. Is the column dead?

A: The column is likely fine; your peptide is aggregating.

• The "Hot Column" Protocol: Set your column oven to 60°C .

  • Mechanism: Heat disrupts intermolecular hydrogen bonds and hydrophobic interactions, linearizing the peptide for proper interaction with the stationary phase.

  • Caution: Ensure your peptide is thermally stable (most are stable at 60°C for the duration of a run).

Module 3: Structural Integrity & Stability

The Issue: Mass Spectrometry (MS) shows a mass of [M-34] or [M-36], indicating loss of the chlorine atom.

Technical Insight: Aryl Halide Lability

While aryl chlorides (like 3-Cl-HoPhe) are generally stable, they can undergo hydrodehalogenation under specific conditions, particularly during MS analysis or if exposed to palladium catalysts (if Pd was used elsewhere in the synthesis).

Q: Is the chlorine falling off during purification?

A: It is rare during standard Acid/ACN purification. If you see des-chloro species:

• Check the Synthesis: Did you use Pd(PPh3)4 for Alloc removal? Residual Palladium can catalyze dechlorination. Scavenge metals before cleavage.

• Check the MS Source: High cone voltages in ESI-MS can sometimes fragment the C-Cl bond. Try lowering the fragmentation voltage to confirm if the impurity is real or an artifact.

Validated Experimental Protocols

Protocol A: The "Aggregometer" Solubility Test

Before injecting onto a prep column, validate solubility to prevent blockage.

• Prepare 100

  L of peptide in 100% DMSO.

• Add 900

  L of Mobile Phase A (Water + 0.1% TFA).

• Vortex for 30 seconds.

• Centrifuge at 10,000 rpm for 5 minutes.

• Observation:

  • Clear pellet? Solubility limit reached. Use Protocol B .

  • Clear solution? Safe to inject.

Protocol B: Step-Gradient Elution for Hydrophobic Peptides

Use this when the peptide elutes late (>50% B) and broad.

• Column: C4 or C8 (300 Å pore size preferred for bulky peptides).

• Buffer A: Water + 0.1% TFA.

• Buffer B: Isopropanol (IPA) / Acetonitrile (1:1 mix) + 0.1% TFA.

  • Why IPA? IPA has stronger eluting strength for lipophilic sequences than ACN alone.

• Gradient:

  • 0-5 min: 20% B (Load)

  • 5-30 min: 20% -> 80% B (Shallow gradient)

  • Temp: 60°C

References

• Agilent Technologies. (2020). Analysis of a Synthetic Peptide and Its Impurities. Retrieved from [Link]

• Gyros Protein Technologies. (2025). 3 Peptide Purification Bottlenecks Slowing Your Research. Retrieved from [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 2761492, 3-chloro-L-phenylalanine. Retrieved from [Link]

Sources

• 1. gyrosproteintechnologies.com [gyrosproteintechnologies.com]

Reference Data & Comparative Studies

HPLC Method Guide: Purity Determination of Boc-3-chloro-L-homophenylalanine

Executive Summary: Beyond the Generic Gradient

Audience: Analytical Chemists, Process Development Scientists, and QC Managers.[]

In the synthesis of non-standard amino acids like Boc-3-chloro-L-homophenylalanine (Boc-3-Cl-Hfe-OH) , standard "scouting" gradients often fail.[][2] While generic C18 methods may confirm general purity, they frequently mask critical impurities—specifically regioisomers (2-chloro or 4-chloro analogs) and enantiomers (D-isomer).[][2]

This guide compares a Targeted Dual-Stream Strategy (the recommended "Product") against standard industry alternatives. By leveraging stationary phases with specific halogen-affinity and chiral selectivity, this approach ensures the rigorous purity profiles required for GMP peptide synthesis.[][2]

Part 1: Chemical Purity Determination

The Challenge: Regioisomer Separation

The primary synthetic challenge with chlorinated aromatics is regio-selectivity.[][2] A standard C18 column separates based on hydrophobicity.[] Since 3-chloro and 4-chloro isomers have nearly identical LogP values, they often co-elute on C18, leading to false purity reporting.[][2]

Method Comparison: C18 vs. PFP (Pentafluorophenyl)[1][2]

Feature	Standard Alternative (C18)	Recommended Method (PFP)
Separation Mechanism	Hydrophobic Interaction only.[][2]	Hydrophobic + ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> - Interaction + Halogen Selectivity.[2]
Regioisomer Resolution	Poor (Often < 1.5).[][2] 3-Cl and 4-Cl often overlap.[][2]	Excellent (Rs > 2.0). The electron-deficient PFP ring interacts strongly with the electron-rich Cl-phenyl ring.[][2]
Peak Shape (Acidic)	Good with TFA.[][2]	Superior. PFP phases often show better loadability for aromatic acids.[][2]
Suitability	General crude analysis.[][2]	Final release testing & impurity profiling.

Recommended Protocol: Halogen-Selective RP-HPLC

This method utilizes a Pentafluorophenyl (PFP) stationary phase to maximize separation between the target 3-chloro compound and potential 2-chloro/4-chloro impurities.[][2]

• Column: Kinetex F5 or Ace 5 C18-PFP (150 x 4.6 mm, 2.6 µm or 5 µm).[][2]

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).[][2]

• Mobile Phase B: 0.1% Formic Acid in Methanol (MeOH provides better ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  - selectivity than ACN).[2]

• Flow Rate: 1.0 mL/min.[][2][3][4]

• Temperature: 35°C (Control is critical for isomer spacing).

• Detection: UV @ 215 nm (Amide/Carbonyl) and 260 nm (Aromatic specificity).[][2]

Gradient Table:

Time (min)	% Mobile Phase B	Event
0.0	40	Equilibration
2.0	40	Isocratic Hold
15.0	85	Linear Gradient
15.1	95	Wash
18.0	95	Wash
18.1	40	Re-equilibration
23.0	40	End

ngcontent-ng-c3932382896="" class="ng-star-inserted">

Expert Insight: Methanol is chosen over Acetonitrile here. ACN forms a "pi-cloud" that can mask the specific interaction between the analyte's chloro-phenyl ring and the PFP stationary phase.[2] MeOH allows these subtle electronic interactions to drive separation.[]

Part 2: Enantiomeric Purity (Chiral Analysis)

The Challenge: The "Silent" D-Isomer

Boc-3-Cl-Hfe-OH has a chiral center at the alpha-carbon.[][2] Standard RP-HPLC is "blind" to this.[][2] Purity determination is incomplete without quantifying the D-enantiomer, which can cause racemization in downstream peptide coupling.[][2]

Method Comparison: Normal Phase vs. Immobilized RP-Chiral

Feature	Traditional Normal Phase (Hexane/IPA)	Recommended Immobilized RP-Chiral
Solubility	Poor.[][2] Boc-amino acids often require derivatization or harsh solvents.[][2]	High. Sample dissolves easily in ACN/Water or MeOH.[]
Robustness	Low.[][2] Sensitive to moisture traces; long equilibration times.[]	High. Compatible with standard RP solvents; fast equilibration.[][2]
Detection Sensitivity	Lower (UV cutoff of solvents).[][2]	Higher. Can use lower UV wavelengths (210 nm).[][2]

Recommended Protocol: Immobilized Polysaccharide Mode

We utilize an immobilized Amylose tris(3,5-dimethylphenylcarbamate) phase (e.g., Chiralpak IA or equivalent) in Reversed-Phase mode.[][2] This offers the best balance of solubility and selectivity for Boc-protected amino acids.[][2]

• Column: Chiralpak IA-3 or Lux Amylose-1 (150 x 4.6 mm, 3 µm).[][2]

• Mobile Phase: Acetonitrile : 0.1% H3PO4 (aq) [60 : 40 Isocratic].[][2]

  • Note: Acid is required to suppress ionization of the free carboxylic acid, ensuring sharp peaks.

• Flow Rate: 1.0 mL/min.[][2][3][4]

• Temperature: 25°C.

• Detection: UV @ 210 nm.[][2][3]

System Suitability Criteria:

• Resolution (Rs): > 2.5 between L- and D-isomers.[][2]

• Tailing Factor: < 1.5.[][2]

• LOD (D-isomer): < 0.05%.[][2]

Part 3: Workflow Visualization

The following diagram illustrates the decision matrix for analyzing Boc-3-chloro-L-homophenylalanine, highlighting where the PFP and Chiral methods fit into the development lifecycle.

Caption: Integrated workflow ensuring both chemical specificity (regioisomer removal) and optical integrity before final release.

References

• Sigma-Aldrich. (2023).[][2] Facile t-BOC and FMOC Amino Acid Chiral Separations by HPLC. Retrieved from

• Lomenova, A., & Hroboňová, K. (2018).[][5] Comparison of HPLC Separation of Phenylalanine Enantiomers on Different Types of Chiral Stationary Phases. Food Analytical Methods. Retrieved from [][2]

• BenchChem. (2025).[][3] HPLC Separation of Phenylalanine Analogues: Troubleshooting & Optimization. Retrieved from [][2]

• PubChem. (2024).[][6] Boc-3-chloro-L-phenylalanine Compound Summary. National Library of Medicine.[] Retrieved from [][2]

• Chem-Impex. (2024).[][2] Product Guide: Boc-3-chloro-L-phenylalanine for Peptide Synthesis. Retrieved from [][2]

Sources

• 2. jk-sci.com [jk-sci.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. orgsyn.org [orgsyn.org]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Boc-3-chloro-L-phenylalanine | C14H18ClNO4 | CID 2761465 - PubChem [pubchem.ncbi.nlm.nih.gov]

Enantiomeric excess (ee) determination of (S)-3-Chloro-a-(Boc-amino)benzenebutanoic acid

Enantiomeric Excess (ee) Determination of (S)-3-Chloro-α-(Boc-amino)benzenebutanoic Acid: A Comparative Technical Guide

Executive Summary For researchers in peptide therapeutics and peptidomimetic drug development, (S)-3-Chloro-α-(Boc-amino)benzenebutanoic acid (also known as Boc-3-chloro-L-homophenylalanine) is a critical chiral building block. Its enantiomeric purity directly impacts the potency and safety profile of downstream APIs (e.g., neprilysin inhibitors).

This guide objectively compares the two primary analytical methodologies for determining the enantiomeric excess (ee) of this compound: Chiral High-Performance Liquid Chromatography (HPLC) and Chiral Solvating Agent (CSA) NMR Spectroscopy . While NMR offers rapid, low-cost estimation, Chiral HPLC remains the non-negotiable "gold standard" for GMP-grade validation. This document details the experimental protocols, column selection logic, and validation steps required to achieve >99.5% confidence in your stereochemical analysis.

Compound Profile & Analytical Challenges

• IUPAC Name: (2S)-2-[(tert-butoxycarbonyl)amino]-4-(3-chlorophenyl)butanoic acid

• Chemical Class: Boc-protected non-canonical amino acid (Homophenylalanine derivative).

• Critical Functional Groups:

  • Carboxylic Acid (COOH): Requires acidic mobile phase modification to prevent peak tailing and ensure consistent retention.

  • Carbamate (Boc): Provides excellent hydrogen bonding sites for chiral recognition on polysaccharide phases.

  • 3-Chloro Phenyl Ring: Adds steric bulk and π-π interaction potential, aiding separation from the (R)-enantiomer.

Comparative Analysis: HPLC vs. NMR

The following table contrasts the two dominant methods for ee determination of Boc-protected amino acids.

Feature	Method A: Chiral HPLC (Recommended)	Method B: 1H-NMR with CSA
Principle	Physical separation of enantiomers on a chiral stationary phase (CSP).	Diastereomeric interaction shifts in NMR signals using a chiral solvating agent (e.g., Quinine).
Precision (ee)	High (±0.1% ). Suitable for QC release.	Moderate (±2-5% ). Suitable for reaction monitoring.
Limit of Detection	< 0.05% of minor enantiomer.	~1-2% of minor enantiomer.
Sample Requirement	Low (< 1 mg).	High (10–20 mg).
Throughput	15–30 mins per run (automated).	10–15 mins per sample (manual prep).
Cost Per Sample	Moderate (Solvents + Column amortization).	Low (Deuterated solvents + CSA).
Best Use Case	Final product release; Process validation.	In-process checks; Quick "Go/No-Go" decisions.

Primary Protocol: Chiral HPLC (The Gold Standard)

This section focuses on the Polysaccharide-based Chiral Stationary Phases (CSPs) , which have a >90% success rate for Boc-amino acids.[1]

Column Selection Strategy

For this specific structure (aromatic side chain + Boc group), two column chemistries dominate.

• Option 1: Amylose-based (e.g., Chiralpak IA / AD-H)

  • Chemistry: Amylose tris(3,5-dimethylphenylcarbamate).[2]

  • Performance: Typically provides higher separation factors (

    ) for aromatic amino acids due to the helical amylose structure accommodating the phenyl ring.

  • Recommendation:Start here. The immobilized version (IA) is preferred for robustness.

• Option 2: Cellulose-based (e.g., Chiralcel IC / OD-H)

  • Chemistry: Cellulose tris(3,5-dichlorophenylcarbamate) (IC) or dimethylphenylcarbamate (OD).

  • Performance: Complementary selectivity.[3][4] If the Amylose column shows partial overlap, the Cellulose backbone often provides a baseline resolution due to its flatter, rigid structure.

Optimized Experimental Conditions

The following protocol is designed to be self-validating and robust.

• Column: Chiralpak IA (Immobilized) or AD-H (Coated), 4.6 x 250 mm, 5 µm.

• Mobile Phase: n-Hexane : Isopropanol : Trifluoroacetic Acid (TFA)

  • Ratio:90 : 10 : 0.1 (v/v/v)

  • Rationale: Hexane provides the non-polar bulk; IPA modulates retention (increase IPA to elute faster); TFA is critical to suppress ionization of the -COOH group, sharpening peaks and preventing "smearing."

• Flow Rate: 1.0 mL/min.[5]

• Temperature: 25°C (Ambient). Lowering to 10°C can improve resolution if necessary.

• Detection: UV at 210 nm (sensitive) or 254 nm (specific to phenyl ring).

• Sample Diluent: Mobile Phase (without TFA is acceptable for dissolution).

Step-by-Step Execution

• System Equilibration: Flush the column with mobile phase for 30–45 minutes until the baseline is flat.

• Blank Injection: Inject mobile phase to ensure no ghost peaks interfere.

• Racemate Injection (System Suitability):

  • Inject a 1 mg/mL solution of the racemic mixture ((R)/(S) mix).

  • Requirement: Baseline resolution (

    ). If , decrease IPA % to 5% or switch to the Cellulose column.

• Sample Injection: Inject the (S)-enantiomer sample.

• Spike Test (Identity Confirmation): Spike the pure sample with a small amount of racemate to confirm which peak corresponds to the (R)-isomer (the impurity).

Visualization: Method Development Workflow

The following diagram outlines the logical decision tree for developing this method, ensuring no time is wasted on suboptimal conditions.

Caption: Decision tree for optimizing Chiral HPLC separation of Boc-protected amino acids.

Data Analysis & Calculation

Calculate the Enantiomeric Excess (% ee) using the integrated peak areas:

Example Interpretation:

• Peak 1 (R-isomer): Area = 5,000

• Peak 2 (S-isomer): Area = 995,000

• Total Area = 1,000,000

Note: The elution order ((R) vs (S)) is not fixed and depends on the specific column. You MUST use a racemic standard to identify the retention time of the enantiomers.

Alternative Method: 1H-NMR with Chiral Solvating Agent

If HPLC is unavailable, use this protocol for a quick estimate.

• Solvent: Dissolve 10 mg of the amino acid in 0.6 mL of CDCl₃ (Chloroform-d).

• CSA Addition: Add 1.0–1.2 equivalents of (-)-Quinine or (+)-α-Methylbenzylamine .

• Mechanism: The CSA forms a transient diastereomeric salt with the carboxylic acid.

• Observation: Focus on the Boc-methyl protons (~1.4 ppm) or the α-proton (~4.5 ppm). These singlets/multiplets will split into two distinct sets of signals (one for R, one for S).

• Integration: Integrate the split peaks to determine the ratio.

Limitation: This method fails if the chemical shift difference (

) is too small (< 0.02 ppm) or if the sample contains paramagnetic impurities.

References

• Daicel Corporation. Chiral Column Selection Guide for N-Protected Amino Acids. Chiral Technologies.[4][] Retrieved from [Link]

• Scientific Research Publishing. (2014). Development of a Reversed-Phase Chiral HPLC Method for Boc-L-Valine. American Journal of Analytical Chemistry. Retrieved from [Link]

• PubChem. Compound Summary for (S)-2-((tert-butoxycarbonyl)amino)-4-(3-chlorophenyl)butanoic acid. National Library of Medicine. Retrieved from [Link]

• Shimadzu Corporation. Method Scouting for Chiral Separation of Amino Acid Derivatives. Application News. Retrieved from [Link]

Sources

• 1. Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine [scirp.org]
• 2. shimadzu.com [shimadzu.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Publish Comparison Guide: IR Spectroscopy of Boc-Amino Benzenebutanoic Acid

The following guide is structured as an advanced technical resource for researchers and process chemists. It synthesizes theoretical spectroscopy with practical application, focusing on the critical quality control (QC) and characterization of 4-(Boc-amino)benzenebutanoic acid (CAS 105300-90-1), a vital linker in peptide synthesis and medicinal chemistry.

Content Type: Technical Comparison & Application Guide Subject: 4-[(tert-Butoxycarbonyl)amino]benzenebutanoic acid Audience: Senior Scientists, QC Analysts, and Drug Development Researchers

Executive Summary & Application Context

In the synthesis of peptide-drug conjugates (PDCs) and complex bioactive molecules, 4-(Boc-amino)benzenebutanoic acid serves as a robust aromatic linker. Its dual functionality—a carboxylic acid for coupling and a Boc-protected amine for controlled elongation—requires precise analytical monitoring.

While NMR is the gold standard for structural elucidation, Fourier Transform Infrared (FT-IR) spectroscopy is the superior method for rapid, in-process monitoring of protection/deprotection cycles and solid-state form verification. This guide compares the IR profile of the Boc-protected linker against its critical process alternatives: the Free Amine (Deprotected) precursor and the Fmoc-protected analog.

Why IR? The Causality of Choice

• Process Speed: Instantaneous feedback on reaction completeness (e.g., disappearance of the Boc carbonyl).

• Solid-State Sensitivity: Unlike NMR, IR detects polymorphs and solvation states (e.g., hydrogen bonding networks in the carboxylic acid dimer).

• Non-Destructive: Essential for analyzing precious solid intermediates without dissolution.

Structural Analysis & Predicted IR Signature[1]

The molecule consists of three distinct vibrational zones: the Boc-Carbamate (protection), the Phenyl-Alkyl Skeleton (core), and the Carboxylic Acid (reactive terminus).

Table 1: Critical Peak Assignments for Boc-Amino Benzenebutanoic Acid

Functional Group	Vibration Mode	Wavenumber ( )	Intensity	Diagnostic Note
N-H (Carbamate)	Stretching ( )	3300 – 3400	Medium, Sharp	Single band. Distinct from broad Acid O-H.[1]
O-H (Acid)	Stretching ( )	2500 – 3300	Broad, Strong	"Hump" underlying C-H stretches; indicates dimerization.
C-H (Aromatic)	Stretching ( )	> 3000	Weak	Shoulders on the high-frequency side of aliphatic C-H.
C-H (Aliphatic)	Stretching ( )	2850 – 2980	Medium	Includes t-Butyl C-H; overlaps with linker chain.
C=O (Acid)	Stretching ( )	1700 – 1730	Strong	Often the highest intensity peak.
C=O (Boc)	Stretching ( )	1680 – 1710	Strong	Critical Marker. May appear as a shoulder or doublet with Acid C=O.
Aromatic Ring	C=C Ring Breath	1510 – 1600	Medium	Characteristic of the 1,4-disubstituted phenyl ring.
t-Butyl (Boc)	C-H Bending ( )	1365 & 1390	Medium	"Gem-Dimethyl" Doublet. Definitive proof of Boc presence.
C-O (Ether)	Stretching ( )	1150 – 1250	Strong	Broad bands associated with the Boc ester linkage.

Technical Insight: In N-Boc anilines (where N is attached to the phenyl ring), the lone pair delocalization can shift the Carbamate C=O frequency slightly higher than in aliphatic Boc-amines, sometimes causing it to merge completely with the Acid C=O. The 1365/1390

doublet remains the most reliable confirmation of the Boc group.

Comparative Performance Data

This section contrasts the product with its direct process alternatives to validate synthesis steps.

A. Comparison: Boc-Protected vs. Free Amine (Deprotection Monitoring)

Scenario: You have treated the Boc-linker with TFA/DCM and need to confirm deprotection.

Feature	Boc-Protected (Starting Material)	Free Amine (Product)	Process Decision
C=O[2][3] Region	Doublet/Broad (1680-1730)	Single Sharp Peak (~1700, Acid only)	Loss of shoulder confirms Boc removal.
N-H Region	Single band (~3350)	Doublet (~3300/3400)	Appearance of primary amine doublet .
Fingerprint	1365/1390 Doublet (t-Butyl)	Absent	Disappearance is the primary QC pass criteria.
C-O Stretch	Strong bands (1150-1250)	Reduced complexity	Loss of carbamate C-O bands.

B. Comparison: Boc vs. Fmoc Strategy

Scenario: Selecting a protecting group strategy for a new PDC synthesis.

Feature	Boc-Amino Benzenebutanoic Acid	Fmoc-Amino Benzenebutanoic Acid	Implication
Protection Marker	t-Butyl Doublet (1365/1390)	Fluorene C-H Wag (740 & 760)	Fmoc has distinct strong bands <800 .[3]
Solubility	High in DCM, EtOAc	Lower (often gels)	Boc preferred for solution-phase scale-up.
Deprotection	Acidic (TFA/HCl)	Basic (Piperidine)	Choose Boc if linker is acid-stable but base-sensitive.
IR Sensitivity	High (C=O and t-Bu distinct)	High (C=O and Fluorene distinct)	Both are easily monitored by IR.

Experimental Methodology: Self-Validating ATR-FTIR Protocol

This protocol uses Attenuated Total Reflectance (ATR) to eliminate KBr pellet preparation errors (e.g., moisture absorption).

Workflow Diagram

Caption: Figure 1. Standardized ATR-FTIR acquisition workflow for solid amino acid derivatives.

Step-by-Step Protocol

• Instrument Setup:

  • Detector: DTGS (Deuterated Triglycine Sulfate) or MCT (Mercury Cadmium Telluride) for high throughput.

  • Crystal: Diamond or ZnSe ATR. Note: Diamond is preferred for hard crystalline solids to ensure good contact.

  • Parameters: Resolution 4

    , 32-64 scans.

• Background Acquisition:

  • Clean crystal with isopropanol. Ensure it is dry.[4]

  • Collect background spectrum (air) to subtract atmospheric

    (2350 ) and .

• Sample Loading:

  • Place ~2-5 mg of Boc-amino benzenebutanoic acid on the crystal center.

  • Apply pressure using the anvil until the force gauge indicates optimal contact. Causality: Insufficient pressure leads to weak peaks; variable pressure alters relative intensities.

• Data Processing (The Self-Validating Step):

  • Check 1: Is the baseline flat? (If sloped, contact was poor).

  • Check 2: Are peaks at 2800-3000

    < 1.5 Absorbance units? (If >1.5, detector is saturated; use less sample).

  • ATR Correction: Apply software ATR correction (intensity depends on wavelength penetration depth) if comparing to library transmission spectra.

Logic Tree for Spectral Interpretation

Use this logic flow to interpret the resulting spectrum during synthesis monitoring.

Caption: Figure 2. Diagnostic logic tree for confirming Boc protection status.

References

• National Institute of Standards and Technology (NIST). Benzenebutanoic acid IR Spectrum. NIST Chemistry WebBook. [Link]

• Silverstein, R. M., et al. Spectrometric Identification of Organic Compounds. John Wiley & Sons.[3][5][6][7] (Standard reference for IR functional group frequencies).

Sources

• 1. eng.uc.edu [eng.uc.edu]
• 2. Boc amino acids | Sigma-Aldrich [sigmaaldrich.com]
• 3. 4-{[(Tert-butoxy)carbonyl]amino}benzoic acid | C12H15NO4 | CID 2755931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CAS No. 1260589-43-2 Specifications | Ambeed [ambeed.com]
• 5. Benzenebutanoic acid, 4-acetyl- | C12H14O3 | CID 885285 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-(((Tert-butoxy)carbonyl)amino)butanoic acid | C9H17NO4 | CID 294894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 4-(4-Aminophenyl)butanoic acid | C10H13NO2 | CID 27049 - PubChem [pubchem.ncbi.nlm.nih.gov]

Precision Analytics: Optical Rotation Standards for Boc-3-chloro-L-homophenylalanine

Executive Summary

Boc-3-chloro-L-homophenylalanine (CAS 1260589-43-2) is a critical non-canonical amino acid used in the synthesis of protease inhibitors and peptide mimetics. Unlike its ubiquitous analog, Boc-3-chloro-L-phenylalanine, the homophenylalanine derivative lacks a widely harmonized pharmacopeial monograph.

This guide addresses a frequent failure point in drug development: Analog Conflation. Researchers often erroneously apply the optical rotation standards of the phenylalanine derivative to the homophenylalanine target, leading to false purity failures or undetected racemization.

This document defines the Internal Gold Standard for characterizing this compound, comparing the polarimetric method against the definitive Chiral HPLC alternative.

The Challenge: "False Friends" in Chirality

The primary alternative to the correct standard is not a competitor product, but the misapplication of data from structural analogs. The insertion of a single methylene group (

) between the -carbon and the aromatic ring significantly alters the chiroptical properties.

Feature	Target: Boc-3-chloro-L-HoPhe	False Friend: Boc-3-chloro-L-Phe
CAS Number	1260589-43-2	114873-03-9
Structure	-homo analog (extra )	Standard -amino acid
Mol.[1][2][3] Weight	313.78 g/mol	299.75 g/mol
Optical Rotation	Variable/Low Magnitude (Solvent Dependent)	Typically to (MeOH)
Risk Profile	High (Data Scarcity)	Low (Well Characterized)

Critical Insight: Homophenylalanine derivatives often exhibit lower specific rotation magnitudes (

) than their phenylalanine counterparts due to the increased distance between the chiral center and the aromatic chromophore. Relying solely on polarimetry for purity (>99% ee) is statistically risky.

Establishing the Measurement Standard

Since no USP/EP monograph exists, you must validate an internal standard. The following protocol is the authoritative baseline for Certificate of Analysis (CoA) generation.

The "Gold Standard" Protocol

To ensure reproducibility across supply chains, the following conditions are mandatory. Deviations in solvent or temperature can invert the sign of rotation.

• Instrument: Digital Polarimeter (Sodium D-line, 589 nm).

• Solvent: Methanol (HPLC Grade) .

  • Why: Methanol is the industry standard for Boc-amino acids. Chlorinated solvents (CHCl3) can cause in-situ deprotection or aggregation, shifting values.

• Concentration (c): 1.0 g/100 mL (1% w/v).

• Temperature:

  .

• Path Length: 1 dm (100 mm).

Expected Performance vs. Alternatives

The table below compares the reliability of Optical Rotation (OR) against High-Performance Liquid Chromatography (HPLC) for this specific compound.

Metric	Method A: Polarimetry (Standard)	Method B: Chiral HPLC (Superior Alternative)
Primary Utility	Identity Confirmation (Qualitative)	Enantiomeric Excess (Quantitative)
Sensitivity	Low (Requires >50 mg sample)	High (Requires <1 mg sample)
Resolution	Cannot distinguish 95% ee from 99% ee easily.	Resolves L-isomer from D-isomer (baseline separation).
Interference	High (Chemical impurities alter rotation).	Low (Impurities separate by retention time).
Throughput	Fast (< 5 mins).	Slow (20-40 mins/run).

Validation Workflow (DOT Visualization)

The following diagram illustrates the decision logic for validating Boc-3-chloro-L-homophenylalanine purity. It emphasizes that Optical Rotation is a gatekeeper, not the final judge.

Caption: Integrated Quality Control Workflow. Note that optical rotation serves as the initial identity check (Screening), while Chiral HPLC provides the definitive quantitative purity metric.

Detailed Experimental Protocols

Protocol A: Optical Rotation Determination

Objective: Establish batch consistency.

• Preparation: Accurately weigh

  mg of Boc-3-chloro-L-homophenylalanine.

• Dissolution: Transfer to a 10 mL volumetric flask. Add approx. 5 mL of HPLC-grade Methanol. Sonicate for 60 seconds to ensure complete dissolution (no visible particulates). Dilute to mark.

• Blanking: Fill the polarimeter cell with pure Methanol. Zero the instrument.

• Measurement: Rinse the cell with the sample solution. Fill completely (avoid bubbles). Record the average of 5 readings.

• Calculation:

  Where is observed rotation, is path length (dm), and is concentration (g/100mL).

Protocol B: Chiral HPLC (The "Truth" Method)

Objective: Quantify enantiomeric excess (ee) when rotation is ambiguous.

• Column: Chiralpak AD-H or OD-H (

  mm).

• Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% TFA.

  • Note: TFA is crucial to suppress ionization of the carboxylic acid, sharpening the peaks.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (targeting the chlorophenyl chromophore).

• Success Criteria: The L-isomer should elute as the major peak. The D-isomer (impurity) typically elutes later on AD-H columns (verify with racemic standard).

Scientific Rationale & Causality

Why Methanol?

Solvent effects on optical rotation are non-trivial. In non-polar solvents (like Hexane), Boc-amino acids may form intermolecular hydrogen bonded dimers, which have different optical properties than the monomeric forms found in polar protic solvents like Methanol [1]. Methanol disrupts these aggregates, providing a more consistent "molecular" rotation value.

The Chlorine Substituent Effect

The 3-chloro substituent on the aromatic ring introduces steric bulk and electronic withdrawal. While it does not directly participate in the chiral center, it alters the conformational preference of the side chain [2]. This often results in a rotation value that is distinct from the non-chlorinated parent, necessitating the specific CAS-linked standard defined here.

References

• Solvent Effects on Optical Rotation: Polavarapu, P. L. (2002). Chiral analysis using optical rotation and vibrational circular dichroism in the determination of absolute configuration. Chirality. (General Concept Validation)

• Boc-3-chloro-L-homophenylalanine Product Data: ChemicalBook & BocSci Product Listings (CAS 1260589-43-2). [1]

• Synthesis of Homophenylalanine Derivatives: ResearchGate: Synthesis of L-(+)-homophenylalanine hydrochloride.

• General Polarimetry Standards: Master Organic Chemistry: Specific Rotation and Polarimetry.

Sources

• 1. CAS [chemicalbook.com]
• 2. Synthesis of d- and l-Phenylalanine Derivatives by Phenylalanine Ammonia Lyases: A Multienzymatic Cascade Process - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]